Cyclopenta[l]phenanthrene

Core Science & Biosynthesis

Environmental Degradation Pathways of Cyclopenta[l]phenanthrene: A Technical Guide to Biotic and Abiotic Transformation Kinetics

Executive Summary

As a Senior Application Scientist, I often observe that the environmental fate of polycyclic aromatic hydrocarbons (PAHs) serves as a critical proxy for understanding both ecological toxicity and the metabolic stability of complex pharmacophores. 1H-Cyclopenta[l]phenanthrene (CPP-[l]) is a unique tetracyclic-core PAH consisting of a phenanthrene backbone fused with a cyclopentadiene ring at the [l]-face (the 9,10-position). Because its fused structure closely mirrors the cyclopenta[a]phenanthrene nucleus found in steroids, understanding its degradation pathways provides invaluable insights for environmental scientists and drug development professionals alike. This whitepaper systematically deconstructs the microbial, photochemical, and kinetic degradation pathways of CPP-[l], providing field-proven protocols for assessing its environmental persistence.

Structural Chemistry & Environmental Partitioning

The environmental behavior of CPP-[l] is dictated by its highly delocalized π-electron system and its hydrophobic nature. While the phenanthrene core provides thermodynamic stability, the fused cyclopentadiene ring introduces a localized diene character that serves as a primary target for both enzymatic dioxygenation and abiotic photooxidation [1].

To accurately model its environmental fate, we must first establish its physicochemical baseline. The compound's high octanol-water partition coefficient ( Kow​ ) and air-water partition coefficient ( Kaw​ ) dictate that it will preferentially partition into organic matter and biological lipid membranes rather than remaining freely dissolved in aqueous matrices [2].

Table 1: Physicochemical & Partitioning Profile of 1H-Cyclopenta[l]phenanthrene

Parameter	Value / Description	Relevance to Degradation
CAS Number	235-92-7	Unique chemical identifier.
Molecular Formula	C17​H12​	High carbon-to-hydrogen ratio limits rapid mineralization.
Structural Motif	[l]-fused cyclopentadiene	Provides a localized site for [4+2] cycloaddition and enzymatic attack.
Solubility	Highly Hydrophobic	Necessitates specialized passive dosing for kinetic studies.

Microbial Degradation Kinetics (Biotic Pathways)

The microbial degradation of CPP-[l] is primarily driven by aerobic bacterial consortia (e.g., Pseudomonas species) utilizing multicomponent enzyme systems.

The Enzymatic Cascade

The degradation initiates via an electrophilic attack by Rieske non-heme iron dioxygenases . Due to the steric and electronic environment of CPP-[l], initial dioxygenation typically occurs at the electron-rich double bonds of the cyclopentadiene ring or the adjacent phenanthrene bay regions. This yields a cis-dihydrodiol intermediate. Subsequent action by NAD+-dependent dehydrogenases rearomatizes the ring to form a catechol derivative. The critical ring-cleavage step is then mediated by intradiol (ortho) or extradiol (meta) dioxygenases, breaking the aromaticity and funneling the aliphatic products into the Tricarboxylic Acid (TCA) cycle for complete mineralization.

Figure 1: Microbial enzymatic degradation pathway of cyclopenta[l]phenanthrene.

Kinetic Profiling in Environmental Matrices

Determining the primary biodegradation kinetics of highly hydrophobic compounds like CPP-[l] is notoriously difficult due to low aqueous solubility. Recent advancements using partitioning-based experimental platforms have successfully mapped these kinetics across different environmental media [3].

Table 2: First-Order Biodegradation Half-Lives ( T1/2​ ) of CPP-[l]

Environmental Matrix	Microbial Density	Approximate T1/2​ Range	Degradation Classification
Activated Sludge Filtrate	High (Adapted)	< 10 Days	Fast / Primary Degradation
Marine Seawater	Low	10 - 40 Days	Medium / Secondary Degradation
Freshwater (Lake)	Moderate	10 - 40 Days	Medium / Secondary Degradation

Data synthesized from low-concentration partitioning studies covering multiple orders of magnitude of Kow​ [2].

Photochemical & Oxidative Degradation (Abiotic Pathways)

Beyond biological metabolism, CPP-[l] and its heavily substituted derivatives (such as phencyclone) are highly susceptible to abiotic photooxidation.

Cheletropic Extrusion Mechanism

When exposed to UV irradiation in the presence of atmospheric oxygen, the CPP-[l] core can act as a photosensitizer, converting ground-state triplet oxygen ( 3O2​ ) into highly reactive singlet oxygen ( 1O2​ ). The diene system within the cyclopentadiene moiety undergoes a rapid [4+2] cycloaddition with the singlet oxygen, forming an unstable endoperoxide intermediate.

Under continued thermal or photochemical stress, this endoperoxide undergoes a structural rearrangement resulting in the cheletropic extrusion of carbon monoxide (CO) . This degradation pathway effectively destroys the five-membered ring, yielding 9,10-dibenzoylphenanthrene derivatives[4].

Figure 2: Photochemical oxidative degradation and cheletropic extrusion mechanism.

Experimental Protocols: Passive Dosing for Kinetic Assessment

To accurately measure the degradation kinetics of CPP-[l] without introducing co-solvent toxicity or exceeding solubility limits, a Passive Dosing methodology must be employed[5]. This protocol ensures a self-validating system by maintaining constant, environmentally relevant freely dissolved concentrations (ng/L to µg/L).

Step-by-Step Methodology

• Silicone Rod Preparation & Decontamination:

  • Action: Cut medical-grade silicone rods to exactly 20.0 g. Soak sequentially in ethyl acetate (>20 h) and ethanol (>20 h), followed by thermal desorption at 120 °C for 2 hours.

  • Causality: This rigorous cleaning removes unreacted silicone oligomers (background bleed) that would otherwise interfere with trace-level GC-MS analysis, ensuring a pristine partitioning phase.

• Analyte Loading via Partitioning:

  • Action: Dissolve CPP-[l] in a minimal volume of methanol. Add the cleaned silicone rods and roll at 40 rpm for 5 days. Subsequently, add ultrapure water and roll for an additional 20 hours.

  • Causality: Methanol acts as a temporary swelling agent, allowing the PAH to penetrate the silicone matrix. The subsequent addition of water drastically shifts the partition coefficient, forcing the hydrophobic CPP-[l] entirely into the silicone without precipitating it[6].

• Equilibration in Test Media (Biotic/Abiotic):

  • Action: Transfer the loaded rods into gastight autosampler vials containing the target environmental water (e.g., activated sludge filtrate). Prepare parallel abiotic controls (poisoned with sodium azide).

  • Causality: The silicone acts as an infinite donor. As microbes degrade the dissolved CPP-[l], the rod instantly releases more analyte to maintain equilibrium. The abiotic control provides a Self-Validation Checkpoint to differentiate true biological degradation from physical losses (e.g., volatilization or glass adsorption).

• Destructive Sampling & Automated SPME-GC-MS:

  • Action: At predetermined intervals (1 to 100 days), sacrifice individual vials. Extract the aqueous phase using automated Solid Phase Microextraction (SPME) and quantify via GC-MS.

  • Causality: Destructive sampling (one vial per time point) prevents the volatile losses and contamination risks associated with repeatedly piercing a single vial's septum. SPME provides the solvent-free, high-concentration factor required to detect ng/L degradation shifts [5].

Figure 3: Passive dosing experimental workflow for low-concentration PAH kinetics.

References

• Birch, H., Hammershøj, R., & Mayer, P. (2018). Determining Biodegradation Kinetics of Hydrocarbons at Low Concentrations: Covering 5 and 9 Orders of Magnitude of Kow and Kaw. Environmental Science & Technology, 52(4), 2143-2151. Available at:[Link]

• Bland, W. J., et al. (2003). Unexpected formation of 9,10-dibenzoylphenanthrene. Arkivoc, (iii), 8-15. Available at:[Link]

Sources

• 1. CAS 235-92-7: 1H-cyclopenta[l]phenanthrene | CymitQuimica [cymitquimica.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Determining Biodegradation Kinetics of Hydrocarbons at Low Concentrations: Covering 5 and 9 Orders of Magnitude of Kow and Kaw - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Crystallographic Analysis and Structural Dynamics of Cyclopenta[l]phenanthrene and Its Isomers: A Technical Guide

Cyclopenta-fused phenanthrenes represent a highly specialized class of polycyclic aromatic hydrocarbons (PAHs) with profound implications across organometallic catalysis, materials science, and biological chemistry. While the cyclopenta[a]phenanthrene isomer forms the foundational tetracyclic core of all steroid hormones, its topological counterpart, cyclopenta[l]phenanthrene, serves as a highly versatile, extended π-conjugated ligand in organometallic frameworks.

As an Application Scientist, understanding the crystallographic behavior of these isomers is critical. The spatial arrangement, steric bulk, and electronic properties of these molecules dictate their solid-state packing, charge-transfer capabilities, and catalytic efficiencies. This guide provides an in-depth structural analysis of cyclopenta[l]phenanthrene and its isomers, detailing the causality behind specific packing motifs, haptotropic shifts, and ligand isomerization.

Topological Frameworks and Isomeric Distinctions

The fusion of a cyclopentane or cyclopentadiene ring to a phenanthrene backbone yields several distinct isomers, governed entirely by the specific carbon-carbon fusion sites. The topological differences fundamentally alter the molecule's symmetry, electronic bandgap, and steric profile.

• Cyclopenta[l]phenanthrene ( C17​H12​ ): An ortho-fused polycyclic arene where the five-membered ring is fused at the 9,10-position (the 'l' face) of phenanthrene[1]. This creates a highly symmetric, extended π-system that is ideal for matching redox potentials in bimetallic charge-transfer complexes[2].

• Cyclopenta[a]phenanthrene: Fused at the 'a' face, this isomer breaks the linear symmetry and forms the classic steroidal backbone. Its saturated derivatives (e.g., 15,16-dihydrocyclopenta[a]phenanthren-17-ones) are heavily studied for their unique hydrogen-bonding networks[3].

• 4H-Cyclopenta[def]phenanthrene: A bridged, highly condensed system containing the carbon skeletons of indene, acenaphthylene, phenanthrene, and fluorene. It is notable for undergoing complex haptotropic shifts in transition metal complexes[4].

Structural classification of cyclopenta-fused phenanthrene isomers based on fusion topology.

Crystallographic Packing Motifs and Intermolecular Interactions

Causality in experimental crystallography dictates that the bulkiness of substituents and the dipole moments of functional groups directly govern crystal lattice packing. In standard, unsubstituted planar PAHs, molecules typically exhibit translational stacking with an interplanar distance of approximately 4 Å.

However, in cyclopenta[a]phenanthrene derivatives (such as 15,16-dihydrocyclopenta[a]phenanthren-17-ones), this standard translational stacking is entirely disrupted by the steric bulk of methyl/methylene groups and the strong dipole moment of the C17-carbonyl group[3]. Consequently, X-ray diffraction reveals three primary, alternative packing motifs:

• Dimer Herringbone: Driven by interactions between the C17-ketone group and the C12​−H of an adjacent ring[3].

• End-to-End Dimer: Facilitated by C-H and O-C groups interacting at opposite molecular termini[3].

• Layer Structure: Observed exclusively in compounds crystallizing with a short unit-cell axis of 7.5–7.6 Å[3].

In contrast, the extended planar topology of cyclopenta[l]phenanthrene forces a completely different solid-state arrangement. In the asymmetric units of its bimetallic ferrocenyl complexes, steric constraints force a nearly perpendicular arrangement between adjacent molecules. Crystallographic data confirms that the angle between normals to the average planes of adjacent cyclopenta[l]phenanthrene rings is exactly 89.4°[2].

Quantitative Crystallographic Parameters

To facilitate direct comparison, the structural and crystallographic parameters of key isomers are summarized below.

Compound / Isomer	Space Group	Unit Cell Parameters	Key Structural Feature	Ref
11-ethyl-15,16-dihydrocyclopenta[a]phenanthren-17-one (Polymorph 1)	Pbca	a=17.01, b=21.04, c=7.65 Å	Gauche ethyl conformation (75.8°); high bay-region distortion (13-20°)	[3]
11-ethyl-15,16-dihydrocyclopenta[a]phenanthren-17-one (Polymorph 2)	Pnaa	N/A	Cis ethyl conformation (-1.3°); minimal bay-region distortion	[3]
(2-ferrocenyl)cyclopenta[l]phenanthrene cation	N/A	N/A	Inter-ring normal angle: 89.4°; efficient LMCT	[2]
Bis(cyclopenta[l]phenanthryl)zirconium dichloride	P212121	N/A	Phenanthrene moiety bent 3-5° out of the cyclopentadienyl plane	[5]

Organometallic Derivatization and Charge Transfer Properties

The fusion of two benzene rings to an indene core to form cyclopenta[l]phenanthrene is an efficient structural modification used to precisely tune the redox potential of the π-conjugated backbone[2]. When complexed with pendant metal groups like ferrocene, this topological matching allows for highly efficient charge transfer. In monoiron cations, a ligand-to-metal charge transfer (LMCT) occurs from the cyclopenta[l]phenanthrene to the ferrocenyl(1+) center[2]. In diiron cations, a metal-to-metal intervalence charge transfer (IVCT) takes place[2].

Experimental Protocol: Synthesis and Crystallization of Bimetallic Complexes

To ensure the protocol is a self-validating system, the oxidation state of the metal center must be continuously monitored via near-IR spectroscopy. The appearance of an IVCT or LMCT band serves as an internal validation that the monocation has been successfully generated prior to crystallization.

Step 1: Ligand Deprotonation & Metalation

• React 1,3-dihydrocyclopenta[l]phenanthren-2-one with ferrocenyllithium (generated in situ from ferrocene and t-BuLi in anhydrous THF at -78 °C)[2]. Causality: Strict moisture exclusion is required to prevent the premature quenching of the highly reactive lithiated intermediates.

• Subject the resulting tertiary alcohol to acid-catalyzed dehydration to yield the fully conjugated (2-ferrocenyl)cyclopenta[l]phenanthrene ligand[2].

Step 2: Chemical Oxidation

• Generate the monocationic derivative by titrating the neutral complex with ferrocenium tetrafluoroborate ( FcBF4​ ) or acetylferrocenium( BF4​ ) in dichloromethane[2].

• Validation: Monitor the titration in the near-IR region (e.g., target ν~max​ ~ 8084 cm−1 ) to confirm the exact stoichiometric generation of the cation[2].

Step 3: Crystallographic Resolution

• Layer the oxidized dichloromethane solution with anhydrous hexane and allow slow diffusion at -20 °C.

• Mount the resulting single crystals on a diffractometer using Mo Kα radiation. Solve the structure using direct methods to quantify the perpendicular inter-ring angles (89.4°) and confirm the planar integrity of the phenanthrene backbone[2].

Step-by-step experimental workflow for the synthesis and crystallographic resolution of complexes.

Structural Dynamics and Ligand Rotation in Zirconocene Catalysts

Beyond charge-transfer complexes, cyclopenta[l]phenanthrene ligands are heavily utilized in the synthesis of unbridged zirconocene catalysts for olefin polymerization. A critical crystallographic observation in these systems is that the extended phenanthrene moiety is not perfectly coplanar with the coordinated cyclopentadienyl (Cp) ring; rather, it is bent by 3–5° out of the Cp plane due to severe steric crowding[5].

This structural distortion has profound kinetic consequences. Dynamic NMR spectroscopy and molecular mechanics calculations reveal that these complexes undergo rapid isomerization between enantiomeric rac-like forms[5]. The interconversion strictly proceeds through a meso-like intermediate. For the 2-methylcyclopenta[l]phenanthryl derivative, the rotational barrier ( ΔG‡ ) is measured at 9.5 kcal/mol[5]. This low barrier and the obligate meso-like intermediate dictate the stereocontrol of the catalyst, directly causing the resulting low isotacticity (8–18% [mmmm]) observed during propene polymerization[5].

References

• Cyclopenta[l]phenanthrene | C17H12 | CID 21087844 - PubChem - NIH. nih.gov.
• C-H...O packing motifs in some cyclopenta[a]phenanthrenes - PubMed - NIH. nih.gov.
• Charge Transfer Properties in Cyclopenta[l]phenanthrene Ferrocenyl Complexes | Organometallics - ACS Public
• Zirconocene Complexes with Cyclopenta[l]phenanthrene Ligands: Syntheses, Structural Dynamics, and Properties. cmu.edu.
• The Effect of Benzannulation on the Structures, Reactivity and Molecular Dynamics of Indenes, Pentalenes, Azulenes and Rel

Sources

• 1. Cyclopenta[l]phenanthrene | C17H12 | CID 21087844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. C-H...O packing motifs in some cyclopenta[a]phenanthrenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Protocols & Analytical Methods

Application Note: Synthesis and Catalytic Evaluation of Zirconocene Complexes with Cyclopenta[l]phenanthrene Ligands

Mechanistic Overview & Structural Dynamics

Metallocene catalysts have revolutionized olefin polymerization by providing precise, rational control over polymer microstructure. Among advanced ligand architectures, the cyclopenta[l]phenanthrene (CPP) system represents a highly specialized class of sterically demanding, extended π -system ligands.

When coordinated to a zirconium(IV) center, the phenanthrene moiety acts as a massive, flat "roof" extending over the active metal site. This extreme steric congestion fundamentally alters the structural dynamics of the complex. In unbridged bis(cyclopenta[l]phenanthryl)zirconium dichloride complexes, the phenanthrene framework is bent by 3–5° out of the cyclopentadienyl plane to accommodate the spatial constraints[1]. Despite this bulk, ligand rotation remains fast on the 1 H NMR timescale at room temperature, leading to an apparent C2v​ symmetry ([1]([Link])).

During the polymerization of propene, this rapid rotational isomerization competes directly with monomer insertion. The catalyst rapidly alternates between chiral and achiral geometries, resulting in the production of polypropene with remarkably low isotacticity (8–18% [mmmm] pentads) and unique elastomeric potential[1].

Experimental Protocols

General Remarks: All manipulations must be executed under a rigorously inert atmosphere (argon or nitrogen) using standard Schlenk or glovebox techniques. Solvents must be dried over Na/K alloy (hydrocarbons) or CaH 2​ (dichloromethane) and degassed prior to use.

Protocol A: Synthesis of the Ligand Precursor (2-Phenylcyclopenta[l]phenanthrene)

Causality & Validation: This synthesis relies on the nucleophilic addition of a Grignard reagent to a cyclic ketone, followed by acid-catalyzed dehydration. The dehydration step is thermodynamically driven by the formation of the fully conjugated, aromatic cyclopenta[l]phenanthrene system. The intermediate aqueous quench validates the conversion of the magnesium alkoxide to the alcohol before dehydration.

• Grignard Addition: Dissolve 2,3-dihydro-2-oxo-1H-cyclopenta[l]phenanthrene (4.31 mmol) in 100 mL of anhydrous toluene. Cool the solution to 0 °C.

• Dropwise, add a 3 M solution of phenylmagnesium bromide in diethyl ether (6.0 mmol).

• Allow the mixture to warm to room temperature and stir for 2 hours.

• Quenching: Hydrolyze the reaction mixture with 50 mL of saturated aqueous NH 4​ Cl to safely neutralize the intermediate. Extract the aqueous layer with diethyl ether (3 × 100 mL), dry the combined organic phases over anhydrous MgSO 4​ , and concentrate under vacuum.

• Dehydration: Redissolve the crude solid in 100 mL of toluene. Add 100 mg of p-toluenesulfonic acid (p-TsOH) and reflux for 2 hours. The acid catalyzes the elimination of water, yielding the conjugated ligand ([2]()).

• Purification: Wash with saturated NaHCO 3​ to neutralize the acid, extract, dry, and purify via flash chromatography (pentane/ethyl acetate = 50:1) to obtain 2-phenylcyclopenta[l]phenanthrene as colorless needles.

Protocol B: Synthesis of Bis(2-phenylcyclopenta[l]phenanthryl)zirconium Dichloride

Causality & Validation: Deprotonation requires a strong base at low temperatures (-78 °C) to ensure selective abstraction of the acidic cyclopentadienyl protons without triggering unwanted nucleophilic attack on the extended aromatic rings. Toluene is selected for transmetallation because it provides a non-coordinating environment that stabilizes the highly oxophilic Zr(IV) intermediate without competing for coordination sites.

• Deprotonation: Dissolve 2.2 mmol of 2-phenylcyclopenta[l]phenanthrene in 10 mL of anhydrous THF. Cool the flask to -78 °C.

• Slowly inject 1.44 mL of a 1.6 M solution of n-butyllithium in hexane. Stir overnight while allowing the reaction to slowly warm to room temperature.

• Solvent Exchange: Evaporate the mixture to absolute dryness. Wash the resulting lithium salt with 30 mL of pentane to extract non-polar impurities and unreacted starting materials, leaving a purified reactive salt.

• Metallation: Suspend 415 mg of zirconium tetrachloride (ZrCl 4​ , 1.09 mmol) in 50 mL of anhydrous toluene. Add the washed lithium salt to this suspension at room temperature.

• Stir the mixture for 3 hours. Filter the suspension to remove LiCl salts, and crystallize the filtrate to isolate the zirconocene dichloride complex[1].

Protocol C: Synthesis of Dibenzyl Derivatives for Structural Analysis

Causality & Validation: Chloride ligands are often too small to restrict ligand rotation sufficiently for dynamic NMR studies. Replacing them with bulkier benzyl groups elongates the Zr-Cp distances and induces a more pronounced bending of the phenanthrene framework (5–10° out of the cyclopentadienyl plane), enabling precise calculation of rotational barriers[1].

• Treat the zirconocene dichloride complex with 2.1 equivalents of benzylmagnesium chloride in toluene at room temperature.

• Stir for 4 hours, filter off the precipitated magnesium chloride salts, and slowly evaporate the solvent to yield the dibenzyl complex as highly crystalline yellow prisms suitable for X-ray crystallography[1].

Protocol D: MAO-Activated Propene Polymerization

Causality & Validation: Methylaluminoxane (MAO) serves a dual mechanistic purpose: it alkylates the zirconium dichloride precatalyst and subsequently abstracts a ligand to generate the active 14-electron cationic species required for monomer coordination and insertion.

• Prepare a toluene solution containing the zirconocene dichloride precatalyst at a concentration of 55 µM.

• Add MAO to achieve an Al:Zr ratio of 1000:1.

• Pressurize the reactor with a constant propene feed of 2 bar and maintain the temperature isothermally at 0 °C.

• After the designated reaction time, quench the active centers with acidified methanol, filter, and dry the resulting polymer under vacuum to constant weight[3].

Quantitative Data Presentation

Table 1: Comparative Propene Polymerization Data for Cyclopenta[l]phenanthrene Zirconocenes

Catalyst Complex	Ligand Substituent	Relative Activity	Polymer Mw	Isotacticity (% mmmm)	Thermal Properties
1/MAO	None (H)	Baseline	Moderate	Low	Weak Melting Transition
2/MAO	2-Methyl	Higher than 1/MAO	High	8 - 18%	Amorphous (No Tm​ )
3/MAO	2-Phenyl	Lower than 2/MAO	Moderate	8 - 18%	Amorphous (No Tm​ )

Note: Data summarized from standardized polymerization runs ([Zr] = 55 µM, Al:Zr = 1000:1, 0 °C, 2 bar propene). The rapid ligand rotation in complexes 2 and 3 leads to near-atactic microstructures, eliminating crystallizable isotactic stereoblocks and resulting in amorphous polymers[3].

Visualizations

Synthetic workflow for cyclopenta[l]phenanthrene zirconocene complexes.

MAO-activated propene polymerization pathway using zirconocene catalysts.

References

• Schneider, N., Schaper, F., Schmidt, K., Kirsten, R., Geyer, A., & Brintzinger, H. H. (2000). Zirconocene Complexes with Cyclopenta[l]phenanthrene Ligands: Syntheses, Structural Dynamics, and Properties as Olefin Polymerization Catalysts. Organometallics, 19(18), 3597-3604.[Link]

• Wang, B., & Chen, E. Y.-X. (2002). Synthesis of cyclopentadiene or substituted cyclopentadiene compounds. US Patent 6,417,405 B2.

Sources

• 1. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 2. US6417405B2 - Synthesis of cyclopentadiene or substituted cyclopentadiene compounds - Google Patents [patents.google.com]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Advanced Protocols for the Deprotonation of Cyclopenta[l]phenanthrene Precursors: Mechanistic Insights and Metallocene Synthesis

Executive Summary

Cyclopenta[l]phenanthrene and its derivatives are highly valued as bulky, benzannulated cyclopentadienyl ligand precursors in advanced organometallic chemistry. When coordinated to transition metals, these supracyclopentadienyl ligands confer unique structural dynamics, enabling the synthesis of highly active olefin polymerization catalysts and novel charge-transfer materials[1]. The critical activation step for these precursors is their deprotonation to form a fully conjugated, 14π-electron aromatic system. This application note provides an in-depth, self-validating methodology for the deprotonation of cyclopenta[l]phenanthrene frameworks, focusing on mechanistic causality, precise environmental controls, and downstream transmetalation.

Mechanistic Causality of Deprotonation

The deprotonation of cyclopenta[l]phenanthrene derivatives transforms a neutral, sp³-hybridized methylene-containing precursor into a highly delocalized aromatic anion[2]. This aromatization provides the thermodynamic driving force for the reaction.

Base and Solvent Selection: The methylene protons in the cyclopentadiene ring of the cyclopenta[l]phenanthrene framework are weakly acidic. Consequently, strong organolithium bases such as n-butyllithium (n-BuLi) or tert-butyllithium (t-BuLi) are required to achieve quantitative conversion[3]. Tetrahydrofuran (THF) is the solvent of choice because its oxygen atoms coordinate the lithium cation, breaking up the hexameric/tetrameric aggregates of n-BuLi. This coordination significantly enhances the basicity and kinetic reactivity of the alkyllithium reagent[4].

Temperature Control: The initial addition of the base must be performed at cryogenic temperatures (typically -78 °C to -10 °C)[3]. This is a critical causality-driven choice: the low temperature suppresses the highly exothermic nature of the acid-base reaction and prevents the alkyllithium reagent from undergoing unwanted nucleophilic addition to the extended polycyclic aromatic system or degrading the THF solvent[1].

Visual Workflow

Workflow for the deprotonation and subsequent metallation of cyclopenta[l]phenanthrene.

Self-Validating Experimental Protocols

The following protocols are designed to be self-validating, meaning the physical and chemical feedback during the procedure confirms the success of each step before proceeding.

Protocol 1: Generation of Lithium Cyclopenta[l]phenanthrenide

Note: The resulting anion is highly sensitive to moisture and oxygen. Rigorous Schlenk techniques or a nitrogen/argon-filled glovebox must be utilized.

• Preparation & Purging: Flame-dry a 100 mL Schlenk flask under dynamic vacuum and backfill with high-purity argon three times.

• Dissolution: Add 2.2 mmol of the cyclopenta[l]phenanthrene precursor to the flask. Inject 10 mL of anhydrous, inhibitor-free THF via a gas-tight syringe[1].

• Cryogenic Cooling: Immerse the flask in a dry ice/acetone bath to reach -78 °C. Allow 10 minutes for thermal equilibration.

• Base Addition: Dropwise add 1.44 mL of a 1.6 M solution of n-BuLi in hexanes (2.3 mmol, 1.05 eq. excess) over 5 minutes.

• Maturation & Self-Validation: Remove the cooling bath and allow the reaction to warm to room temperature, stirring overnight.

  • Self-Validation Check 1 (Visual): The solution will transition from colorless/pale yellow to a deep red or purple. This intense color shift is the hallmark of the fully delocalized, highly conjugated cyclopenta[l]phenanthrenide anion forming[4].

  • Self-Validation Check 2 (Chemical): Withdraw a 0.1 mL aliquot, quench with D₂O, and extract with CDCl₃. ¹H NMR should show the complete disappearance of the aliphatic methylene protons (typically around δ 3.5–4.0 ppm) and quantitative deuterium incorporation, confirming 100% deprotonation.

• Solvent Exchange (Critical for Zirconocenes): Evaporate the THF to dryness under high vacuum. Wash the resulting dark solid with 30 mL of anhydrous pentane to remove residual hexanes and unreacted n-BuLi. Decant the supernatant to yield the pure lithium salt[1].

Protocol 2: Synthesis of Zirconocene Dichloride Complexes

• Suspension: In a separate, flame-dried Schlenk flask, suspend 1.09 mmol of zirconium tetrachloride (ZrCl₄) in 50 mL of anhydrous toluene.

• Transmetalation: Resuspend the purified lithium salt from Protocol 1 in 10 mL of toluene. Transfer this solution dropwise to the ZrCl₄ suspension at room temperature[1].

• Reaction: Stir the mixture for 3 hours.

  • Self-Validation Check 3: The deep red color of the free anion will shift (often to a yellow/orange hue depending on the specific derivative), and a fine white precipitate of lithium chloride (LiCl) will form, indicating successful transmetalation.

• Purification: Filter the mixture through a pad of oven-dried Celite under argon to remove the LiCl byproduct. Concentrate the filtrate under vacuum and induce crystallization by layering with pentane or via slow evaporation to isolate the zirconocene complex[1].

Quantitative Reaction Matrix

The table below summarizes validated parameters for the deprotonation of various cyclopenta[l]phenanthrene derivatives across the literature, highlighting the versatility of the reaction conditions based on the target metal complex.

Precursor	Base (Equivalents)	Solvent	Temperature Profile	Downstream Application	Ref.
1H-Cyclopenta[l]phenanthrene	n-BuLi (1.0 eq)	THF	0 °C → Room Temp	Titanium(IV) pre-catalysts	[4]
2-Phenylcyclopenta[l]phenanthrene	n-BuLi (1.05 eq)	THF	-78 °C → Room Temp	Zirconocene olefin catalysts	[1]
2-Ferrocenyl-1H-cyclopenta[l]phenanthrene	n-BuLi (1.5 eq)	THF	-10 °C → Room Temp	Bimetallic Iron(II) complexes	[3]
Substituted cyclopenta[l]phenanthrene-2-carboxylate	n-BuLi (1.0 eq)	THF	0 °C → Room Temp	Molybdenum(IV) complexes	[5]

Sources

• 1. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 5. itqb.unl.pt [itqb.unl.pt]

Application Note: Cyclopenta[l]phenanthrene Ligands in Fluxional Olefin Polymerization Catalysis

Introduction & Mechanistic Rationale

The development of single-site metallocene catalysts has revolutionized the microstructural control of polyolefins. Among the most advanced ligand architectures is cyclopenta[l]phenanthrene, a highly conjugated, sterically demanding framework[1]. When coordinated to Group 4 transition metals (such as Zirconium or Titanium), these ligands create fluxional catalytic systems capable of producing thermoplastic elastomeric polyolefins[2]. The annelation of the phenanthrene ring onto the cyclopentadienyl core significantly alters the electronic environment and the rotational energy barrier of the ligands around the metal center[1].

In unbridged bis(cyclopenta[l]phenanthryl)zirconium dichloride systems, the ligands can rotate freely, causing the catalyst to interconvert between a rac-like (C2-symmetric) and a meso-like (Cs-symmetric) geometry[3]. The rac-like state is isospecific, generating crystalline isotactic polypropylene blocks, while the meso-like state is aspecific, generating amorphous atactic blocks[3]. This dynamic ligand rotation during chain propagation yields an isotactic-atactic stereoblock microstructure, which behaves as a thermoplastic elastomer without the need for post-reactor crosslinking[1].

Fig 1. Workflow of cyclopenta[l]phenanthrene catalyst synthesis and fluxional polymerization mechanism.

Experimental Workflows & Protocols

Protocol 1: Synthesis of Bis(2-alkylcyclopenta[l]phenanthryl)zirconium dichloride

Objective : Synthesize the unbridged metallocene precatalyst from the ligand precursor.

Step 1: Ligand Deprotonation

• Dissolve 2.2 mmol of 2-methylcyclopenta[l]phenanthrene[4] in 10 mL of anhydrous THF under an inert argon atmosphere[2].

• Cool the solution to -78 °C using a dry ice/acetone bath.

  • Causality: Cooling to -78 °C is critical to prevent nucleophilic attack of the alkyllithium on the extended aromatic phenanthrene system, ensuring selective deprotonation of the acidic cyclopentadienyl proton.

• Dropwise add 1.44 mL of n-butyllithium (1.6 M in hexane). Stir overnight, allowing the reaction to slowly warm to room temperature[2].

  • Self-Validation: The solution will shift from pale yellow to a deep, vibrant orange/red, confirming the formation of the delocalized lithium salt. To quantitatively validate, extract a 0.1 mL aliquot, quench with D 2​ O, and analyze via 1 H NMR; successful deprotonation will show >95% deuterium incorporation at the aliphatic cyclopentadienyl position.

Step 2: Metallation

• Evaporate the THF to dryness under vacuum. Wash the resulting solid with 30 mL of anhydrous pentane to remove unreacted starting materials and hexane residues[2].

• Suspend the lithium salt in 50 mL of anhydrous toluene.

• In a separate Schlenk flask, prepare a suspension of 1.09 mmol of ZrCl 4​ in toluene. Slowly transfer the ligand suspension to the ZrCl 4​ flask at room temperature. Stir for 3 hours[2].

  • Causality: Toluene is a non-coordinating solvent. Unlike THF, it does not compete with the bulky cyclopenta[l]phenanthrene ligands for coordination sites on the highly oxophilic zirconium center, driving the complexation reaction forward.

  • Self-Validation: The reaction produces LiCl as an insoluble byproduct. Filter the mixture through a Celite pad. Weighing the dried Celite/LiCl filter cake allows for a mass-balance check; a recovery of ~90-100% of the theoretical LiCl mass validates complete metallation.

Protocol 2: Homogeneous Polymerization of Propylene

Objective : Activate the precatalyst and execute controlled olefin polymerization.

Step 1: Reactor Preparation

• Bake out a 250 mL stainless steel autoclave reactor at 120 °C under vacuum (<10 mTorr) for 2 hours. Purge with argon three times.

  • Causality: Metallocene cationic active centers are exquisitely sensitive to oxygen and moisture, which cause irreversible oxidation and hydrolysis of the metal-carbon bonds.

Step 2: Catalyst Activation

• In a glovebox, dissolve 5 µmol of the zirconocene precatalyst in 5 mL of toluene. Add methylaluminoxane (MAO) to achieve an Al:Zr molar ratio of 1000:1[1].

  • Causality: MAO acts as both an alkylating agent (replacing chloride ligands with methyl groups) and a Lewis acid (abstracting a methide to generate the coordinatively unsaturated, 14-electron active cationic species)[1].

  • Self-Validation: A rapid color change from yellow/orange to deep red signifies the successful generation of the active cationic metal center.

Step 3: Polymerization & Quenching

• Inject the activated catalyst into the reactor containing 100 mL of liquid propylene at 50 °C. Maintain the temperature for 1 hour.

• Terminate the reaction by injecting 10 mL of acidic methanol (10% HCl in MeOH).

  • Causality: The protic acid instantly cleaves the Zr-polymer bond, terminating chain propagation and solubilizing the aluminum/zirconium residues, preventing polymer discoloration and ash formation.

Quantitative Data Analysis

The table below summarizes the comparative performance of cyclopenta[l]phenanthrene-based catalysts against a standard unbridged metallocene system[2].

Catalyst Precursor	Cocatalyst	Relative Activity	Polymer M w​	Isotacticity ([mmmm])
(2-phenylindenyl) 2​ ZrCl 2​ (Standard)	MAO	Baseline	Moderate	20–30%
(2-methylcyclopenta[l]phenanthryl) 2​ ZrCl 2​	MAO	Higher than baseline	High	8–18%
(2-phenylcyclopenta[l]phenanthryl) 2​ ZrCl 2​	MAO	Lower than baseline	Low	8–18%

Data Interpretation : Substituting the indenyl ligand with the bulkier cyclopenta[l]phenanthrene framework significantly impacts catalyst performance. The 2-methyl derivative drastically increases molecular weight and activity compared to the standard, whereas the 2-phenyl derivative suffers from steric over-crowding, reducing both activity and molecular weight[2]. Both cyclopenta[l]phenanthrene derivatives yield lower isotacticity (8-18%), indicating a shift in the dynamic equilibrium or rotation rate favoring the meso-like state during propagation[1].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US6417405B2 - Synthesis of cyclopentadiene or substituted cyclopentadiene compounds - Google Patents [patents.google.com]

Advanced NMR Spectroscopy Protocols for the Structural and Dynamic Characterization of Cyclopenta[l]phenanthrene Complexes

Introduction and Analytical Rationale

Cyclopenta[l]phenanthrene (cpp) and its derivatives are highly conjugated, sterically demanding polycyclic aromatic ligands utilized extensively in the development of transition-metal catalysts for olefin polymerization and novel charge-transfer materials. The structural complexity of these complexes—arising from the fused phenanthrene backbone and the varied coordination modes of the cyclopentadienyl (Cp) ring—presents unique analytical challenges.

Standard 1D NMR is often insufficient due to severe signal overlap in the aromatic region and the presence of dynamic fluxionality (e.g., rapid ligand rotation) that averages out distinct chemical environments on the NMR timescale[1]. To achieve unambiguous structural elucidation and quantify thermodynamic activation barriers ( ΔG‡ ), researchers must deploy a highly structured, multidimensional Nuclear Magnetic Resonance (NMR) spectroscopy workflow.

This application note provides a comprehensive, self-validating methodology for analyzing cpp-complexes, moving from static 2D structural assignments to advanced Variable-Temperature (VT) and Exchange Spectroscopy (EXSY) techniques.

Analytical Workflow Visualization

Fig 1. Sequential NMR workflow for analyzing structure and dynamics of cpp-complexes.

Quantitative Data Summary: Typical NMR Parameters

The structural nature of the metal center drastically influences the chemical shifts and dynamic behavior of the cpp ligand. Table 1 summarizes typical NMR parameters across various transition metal complexes.

Table 1: Comparative NMR Data for Selected Cyclopenta[l]phenanthrene Complexes

Complex Type	Metal Center	Typical Phenanthrene 1 H Shifts (ppm)	Typical Cp-Ring 1 H Shifts (ppm)	Dynamic Behavior / Isomerism	Ref
Bis(cpp) Zirconocene	Zr	7.50 – 8.70	Substituted (N/A)	Fast rotation at RT ( ΔG‡ = 9.6–10.7 kcal/mol)	[1]
(cpp) Molybdenum Allyl	Mo	7.50 – 8.40	6.30	Endo/Exo conformers (3.7:1 ratio)	[2]
(cpp) Titanium Trichloride	Ti	7.48 – 8.75	7.13	Rigid framework at RT	[3]
(cpp) Ferrocenyl	Fe	7.50 – 8.80	4.09 – 4.84	Coplanar eclipsed disposition	[4]

Protocol I: Static Structural Elucidation (1D and 2D NMR)

Because cpp-metal complexes (such as titanium trichlorides and zirconocenes) are often highly sensitive to moisture and oxygen, sample preparation must be rigorously controlled[1],[3]. Furthermore, the heavily overlapped phenanthrene protons (typically resonating between 7.48 and 8.80 ppm) require specific 2D techniques to resolve[3],[4].

Causality Insight: Standard COSY spectra suffer from intense, dispersive diagonal peaks that obscure the cross-peaks of structurally similar protons. Double-Quantum Filtered COSY (DQF-COSY) is explicitly selected for this protocol because it suppresses uncoupled diagonal signals, allowing for the unambiguous assignment of the tightly clustered phenanthrene spin systems[1].

Step-by-Step Methodology:

• Inert Sample Preparation:

  • Inside an argon-filled glovebox, dissolve 10–15 mg of the cpp-complex in 0.6 mL of dry, degassed solvent.

  • Solvent Selection: Use CDCl3​ for stable complexes or Toluene- d8​ if low-temperature Variable-Temperature (VT) studies are anticipated, as CDCl3​ freezes at -63 °C.

  • Transfer the solution to a high-quality (5 mm) NMR tube and seal it with a J. Young valve to prevent atmospheric degradation.

• Instrument Tuning and 1D Acquisition:

  • Insert the sample into a 500 MHz or 600 MHz NMR spectrometer.

  • Lock, tune, and shim the magnet. Acquire a standard 1D 1 H NMR spectrum (16–32 scans) and 13 C NMR spectrum (1024+ scans).

  • Self-Validation Check: Integrate the isolated Cp-ring protons (e.g., ~6.30 ppm for Mo complexes[2]) against the phenanthrene multiplets to confirm the stoichiometric ratio of the ligand to the metal center.

• 2D Spin System Assignment:

  • DQF-COSY: Set up the acquisition to identify vicinal proton couplings within the external six-membered rings of the phenanthrene moiety.

  • HMQC/HSQC: Acquire inverse 13 C- 1 H shift correlations to map the assigned protons directly to their corresponding carbons[1],[3].

Protocol II: Dynamic NMR (DNMR) and EXSY for Ligand Fluxionality

In metallocenes like (2-methylcyclopenta[l]phenanthryl) 2​ZrCl2​ , the ligands rotate rapidly on the NMR timescale at room temperature, yielding an apparent C2v​ symmetry[1]. To determine the true ground-state symmetry and calculate the activation barrier ( ΔG‡ ) of ligand rotation, VT-NMR and 2D Exchange Spectroscopy (EXSY) must be employed.

Causality Insight: While Dynamic NMR (DNMR) line-shape analysis is standard, it relies heavily on accurate estimations of transverse relaxation times ( T2​ ). By utilizing EXSY at low temperatures with very short mixing times, researchers can calculate chemical exchange rates directly from cross-peak intensities without T2​ assumptions, significantly reducing experimental error[1].

Step-by-Step Methodology:

• Temperature Calibration (Self-Validating Step):

  • Do not rely solely on the instrument's digital thermocouple. Insert a standard methanol NMR sample.

  • Measure the chemical shift difference ( Δδ ) between the CH3​ and OH protons. Use the standard Van Geet calibration equation to calculate the exact internal temperature of the probe.

• Stepwise Cooling (VT-NMR):

  • Replace the methanol standard with the cpp-complex sample (in Toluene- d8​ or CD2​Cl2​ ).

  • Cool the probe in 10 K decrements from 298 K down to 190 K. Allow 10 minutes of thermal equilibration at each step.

  • Acquire a 1D 1 H spectrum at each interval. Observe the decoalescence of the averaged phenanthrene signals into distinct peaks representing the frozen ground-state conformers.

• EXSY Acquisition:

  • Once the sample is cooled below the coalescence temperature (e.g., 191.5 K for Zr-cpp complexes[1]), set up a 2D NOESY/EXSY pulse sequence.

  • Critical Parameter: Set the mixing time ( τm​ ) extremely short (e.g., 10–50 ms). This ensures that the observed cross-peaks arise purely from chemical exchange (ligand rotation) rather than spin diffusion (Nuclear Overhauser Effects).

• Data Extraction and Thermodynamic Calculation:

  • Integrate the diagonal peaks and the exchange cross-peaks.

  • Calculate the exchange rate constant ( k ) and apply the Eyring equation to determine the free energy of activation ( ΔG‡ ).

• Post-Experiment Validation:

  • Return the probe to 298 K and re-acquire the initial 1D 1 H spectrum.

  • Self-Validation Check: Overlay this spectrum with the one acquired in Protocol I, Step 2. If new peaks have appeared or baseline noise has increased, the complex degraded during the VT process, and the kinetic data must be discarded.

References

• Zirconocene Complexes with Cyclopenta[l]phenanthrene Ligands: Syntheses, Structural Dynamics, and Properties. Source: cmu.edu.
• Molybdenum complexes containing substituted cyclopenta[l]phenanthrenyl ligand. Source: unl.pt.
• Cyclopenta[l]phenanthrene titanium trichloride derivatives : syntheses, crystal structure and properties as catalysts for styren. Source: uni-konstanz.de.
• Charge Transfer Properties in Cyclopenta[l]phenanthrene Ferrocenyl Complexes. Source: acs.org.

Sources

• 1. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 2. itqb.unl.pt [itqb.unl.pt]
• 3. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Strategic Incorporation of Cyclopenta[l]phenanthrene into Organometallic Frameworks for Advanced Catalysis and Photophysics

Executive Summary & Mechanistic Rationale

Cyclopenta[l]phenanthrene (CPP) represents a highly conjugated, sterically demanding analogue of the classic cyclopentadienyl (Cp) and indenyl ligands. By fusing a phenanthrene moiety to the Cp ring, researchers can dramatically alter the electronic landscape and steric bulk of the resulting organometallic complexes. Often referred to as a "super-indenyl" ligand, CPP modulates the behavior of transition metal centers (such as Zirconium, Iron, and Titanium) by enforcing specific conformational geometries and altering charge transfer dynamics[1].

Structural Dynamics: The extended π -system of CPP not only increases the electron density at the metal center but also dictates spatial arrangements. For instance, in zirconocene complexes, steric repulsion causes the phenanthrene moiety to bend by 3–5° out of the cyclopentadienyl plane[2]. This structural rigidity directly impacts the rotational barriers of the ligands, which in turn dictates the stereoselectivity of the catalyst during olefin polymerization (yielding specific isotacticities in polypropylene)[2].

Electronic Modulations: In mixed-valence bimetallic systems, such as (2-ferrocenyl)( η5 -cyclopenta[l]phenanthrenyl)FeCp, the extended conjugation of the CPP ligand increases the efficiency of ligand-to-metal charge transfer (LMCT) compared to standard indene ligands, lowering oxidation potentials and shifting intervalence charge transfer bands into the near-IR region[3][4].

Synthesis & Metallation Workflow

The following diagram illustrates the critical pathway from the polycyclic ketone precursor to the fully assembled organometallic framework.

Figure 1: Workflow for the synthesis and metallation of cyclopenta[l]phenanthrene frameworks.

Quantitative Data: Comparative Framework Properties

The integration of CPP fundamentally alters the thermodynamic and structural properties of the resulting complexes compared to standard indenyl frameworks.

Property / Parameter	Indenyl Frameworks	Cyclopenta[l]phenanthrene (CPP) Frameworks	Causality / Structural Impact
Aromatic Ring Bending	6–20° out of Cp plane	3–5° out of Cp plane	Increased rigidity and steric bulk of the phenanthrene moiety restricts out-of-plane bending[2].
Ligand Rotation Barrier ( ΔG‡ )	~5.5 kcal/mol (phenyl-substituted)	4.5 ± 2.0 kcal/mol	The extended π -system facilitates transition to a meso-like rotation intermediate[2].
[1,5]-Sigmatropic Shift Barrier	~24.0 kcal/mol	17.6 ± 0.2 kcal/mol	Retention of aromatic character in the transition state stabilizes the shift[1].
Charge Transfer (LMCT)	Baseline	Enhanced (Lower oxidation potential)	CPP increases the efficiency of ligand-to-metal charge transfer due to extended conjugation[4].

Experimental Protocols

Protocol 1: Synthesis of the 1H-Cyclopenta[l]phenanthrene Pro-Ligand

This protocol details the conversion of a polycyclic ketone into the highly conjugated CPP pro-ligand. Starting from 2,3-dihydro-2H-cyclopenta[l]phenanthrene-2-one ensures regioselective formation of the cyclopentadiene ring without unwanted radical coupling[5].

Reagents & Materials:

• 2,3-Dihydro-2H-cyclopenta[l]phenanthrene-2-one

• Sodium borohydride (NaBH₄)

• Chloroform (CHCl₃) and Ethanol (EtOH)

• p-Toluenesulfonic acid (p-TsOH)

• Dry Toluene

Step-by-Step Methodology:

• Reduction: Dissolve 4.6 g of 2,3-dihydro-2H-cyclopenta[l]phenanthrene-2-one in a solvent mixture of 50 mL CHCl₃ and 10 mL EtOH.

  • Causality: A biphasic/mixed solvent system ensures the solubility of the bulky polycyclic ketone while providing the necessary protic environment for the hydride transfer[5].

• Hydride Addition: Slowly add 1.0 g of NaBH₄ to the slurry. Stir the resulting yellow solution overnight at room temperature.

• Quenching: Quench the reaction with 10% aqueous HCl. Extract the organic layer, wash with brine, dry over MgSO₄, and concentrate to isolate the 2-hydroxy intermediate[5].

• Dehydration: Dissolve the solid intermediate in 100 mL of dry toluene. Add 100 mg of p-TsOH and stir under reflux for 2 hours[6].

  • Causality: Acid-catalyzed dehydration thermodynamically drives the elimination of water, forming the fully conjugated, planar cyclopentadiene ring.

• Purification: Wash the organic layer with saturated NaHCO₃ to neutralize the acid, extract, dry, and evaporate to yield the 1H-cyclopenta[l]phenanthrene pro-ligand.

Validation & Quality Control: Perform ¹H NMR (CDCl₃). The successful formation of the pro-ligand is confirmed by the presence of a distinct singlet integrating to 2H in the aliphatic region (~3.8 ppm), representing the newly formed CH₂ group of the cyclopentadiene ring.

Protocol 2: Assembly of Bis(cyclopenta[l]phenanthryl)zirconium Dichloride

This protocol outlines the metallation of the CPP ligand to form a transition metal framework, using Zirconium as the model center.

Reagents & Materials:

• 1H-Cyclopenta[l]phenanthrene (from Protocol 1)

• n-Butyllithium (1.6 M in hexanes)

• Zirconium tetrachloride (ZrCl₄), sublimed prior to use

• Dry Tetrahydrofuran (THF), Dry Toluene, and Pentane (handled under Argon)

Step-by-Step Methodology:

• Deprotonation: Dissolve 2.2 mmol of 1H-cyclopenta[l]phenanthrene in 10 mL of dry THF under an argon atmosphere. Cool the flask to -78 °C using a dry ice/acetone bath.

• Lithiation: Add 1.44 mL of n-BuLi (1.6 M) dropwise. Stir overnight, allowing the reaction mixture to slowly warm to room temperature[2].

  • Causality: Maintaining -78 °C during addition prevents nucleophilic attack by the strong base on the extended aromatic phenanthrene system, ensuring strictly selective deprotonation of the Cp ring.

• Purification of the Salt: Evaporate the THF to dryness under reduced pressure. Wash the resulting yellow-green residual solid twice with 30 mL of pentane[2][6].

  • Causality: Washing with pentane removes unreacted n-BuLi and non-polar organic byproducts. This is a critical self-validating step to prevent the formation of unwanted, highly reactive alkyl-zirconium species during the subsequent metallation.

• Metallation: Suspend 1.09 mmol of ZrCl₄ in 50 mL of dry toluene. Add the purified lithium CPP salt to this suspension and stir for 3 hours at room temperature[2].

  • Causality: Toluene is explicitly chosen for the transmetalation step because the LiCl byproduct is highly insoluble in it. The precipitation of LiCl provides a powerful thermodynamic driving force for the forward coordination reaction.

• Isolation: Filter off the LiCl salts through a Celite pad. Concentrate the filtrate and crystallize the complex by slow evaporation from methylene chloride[7].

Validation & Quality Control: Analyze the product via Variable-Temperature ¹H NMR (toluene- d8​ ). At room temperature, the spectrum will show apparent C2v​ symmetry due to fast ligand rotation on the NMR timescale. To definitively validate the framework's structural integrity, cool the sample to 200 K. The rotation will freeze out, revealing C2​ symmetry with diastereotopic protons and distinct signal separations (e.g., a 669 Hz separation for the H4 protons), confirming the sterically locked bis-ligand architecture[7].

References

• Source: cmu.
• Source: acs.
• Source: acs.
• Source: mcmaster.
• Source: uni-konstanz.
• Source: acs.
• Source: google.

Sources

• 1. macsphere.mcmaster.ca [macsphere.mcmaster.ca]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US6417405B2 - Synthesis of cyclopentadiene or substituted cyclopentadiene compounds - Google Patents [patents.google.com]
• 6. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Step-by-Step Synthesis of 1H-Cyclopenta[l]phenanthrene from Phenanthrene

Target Audience: Researchers, Organometallic Chemists, and Materials Scientists Application: Precursor for bulky supracyclopentadienyl ligands in transition metal catalysis and optoelectronic materials.

Introduction and Strategic Overview

The synthesis of highly conjugated, bulky cyclopentadienyl derivatives is of critical importance in the development of advanced single-site olefin polymerization catalysts and novel optoelectronic materials[1]. 1H-Cyclopenta[l]phenanthrene represents a rigid, extended π-system that, when deprotonated, forms a versatile supracyclopentadienyl ligand.

Historically, the synthesis of 1H-cyclopenta[l]phenanthrene relied on the direct dehydration of 2,3-dihydro-2-oxo-1H-cyclopenta[l]phenanthrene using harsh acids (e.g., boric acid at high temperatures), which frequently resulted in poor yields, unwanted polymerizations, and difficult purifications [2]. To ensure high scientific integrity and reproducibility, this protocol outlines a modernized, self-validating synthetic route. By reducing the ketone to an alcohol and utilizing a mesylate intermediate for elimination, we achieve milder conditions, higher atom economy, and superior product purity[2].

Synthetic Workflow and Mechanistic Causality

The methodology is divided into four distinct transformations:

• Oxidation: Phenanthrene is oxidized to phenanthrene-9,10-dione. The C9-C10 double bond in phenanthrene has significant olefinic character (lower aromatic resonance energy compared to the flanking rings), making it highly susceptible to selective oxidation.

• Double Aldol Condensation: The dione undergoes a Knoevenagel-type condensation with a 3-carbon synthon (such as 1,3-acetonedicarboxylic acid) to construct the central five-membered ring, yielding 2,3-dihydro-2-oxo-1H-cyclopenta[l]phenanthrene [3].

• Hydride Reduction: Mild reduction with Sodium Borohydride (NaBH₄) selectively converts the ketone to a secondary alcohol without disrupting the extended aromatic system [2].

• Activation and Elimination: Direct acid-catalyzed dehydration is avoided. Instead, the hydroxyl group is converted into a highly reactive methanesulfonate (mesylate) leaving group. Subsequent treatment with a mild halide base (LiBr) drives the elimination to yield the target 1H-cyclopenta[l]phenanthrene [2].

Reaction Pathway Visualization

Workflow detailing the multi-step synthesis of 1H-cyclopenta[l]phenanthrene from phenanthrene.

Quantitative Data Summary

The following table summarizes the expected physicochemical properties and typical yields for the intermediates and final product to serve as in-process quality control checkpoints.

Compound	Molecular Formula	MW ( g/mol )	Appearance	Expected Yield	Melting Point (°C)
Phenanthrene-9,10-dione	C₁₄H₈O₂	208.22	Orange needles	75 - 80%	208 - 210
2,3-Dihydro-2-oxo-1H-cyclopenta[l]phenanthrene	C₁₇H₁₂O	232.28	Yellow solid	60 - 65%	214 - 216
2,3-Dihydro-1H-cyclopenta[l]phenanthren-2-ol	C₁₇H₁₄O	234.30	Yellowish-white solid	> 95%	N/A (Used crude)
1H-Cyclopenta[l]phenanthrene	C₁₇H₁₂	216.28	White/Light red powder	80 - 85%	145 - 151

Experimental Protocols

Note: All reactions involving air- or moisture-sensitive intermediates should be conducted under an inert atmosphere (Nitrogen or Argon) using standard Schlenk techniques.

Protocol 1: Oxidation to Phenanthrene-9,10-dione

• Preparation: Dissolve 10.0 g (56.1 mmol) of phenanthrene in 100 mL of glacial acetic acid in a 500 mL round-bottom flask equipped with a reflux condenser. Heat the solution to 60 °C.

• Oxidation: Slowly add a solution of 16.8 g (168 mmol) of Chromium(VI) oxide (CrO₃) dissolved in 20 mL of water and 30 mL of glacial acetic acid dropwise over 30 minutes. Causality: Dropwise addition controls the exothermic nature of the oxidation, preventing over-oxidation to diphenic acid.

• Isolation: Reflux the mixture for 30 minutes, then cool to room temperature. Pour the mixture into 500 mL of ice water. Filter the resulting orange precipitate, wash extensively with water until the filtrate is pH neutral, and recrystallize from ethanol to yield pure phenanthrene-9,10-dione.

Protocol 2: Synthesis of 2,3-Dihydro-2-oxo-1H-cyclopenta[l]phenanthrene

• Condensation: In a 250 mL flask, combine 5.0 g (24.0 mmol) of phenanthrene-9,10-dione and 4.2 g (28.8 mmol) of 1,3-acetonedicarboxylic acid in 100 mL of absolute ethanol.

• Base Catalysis: Add a solution of 10% KOH in ethanol slowly until the mixture becomes basic. Reflux for 2 hours.

• Decarboxylation & Workup: Acidify the cooled reaction mixture with 10% aqueous HCl to pH 2 to promote decarboxylation of the intermediate. Extract the aqueous layer with dichloromethane (3 × 50 mL). Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify via silica gel column chromatography (Hexane/Ethyl Acetate) to isolate the ketone [3].

Protocol 3: Reduction to 2,3-Dihydro-1H-cyclopenta[l]phenanthren-2-ol

• Reduction: Suspend 4.6 g (20.0 mmol) of 2,3-dihydro-2-oxo-1H-cyclopenta[l]phenanthrene in a solvent mixture of 50 mL chloroform and 10 mL ethanol [2].

• Hydride Addition: Add 1.0 g (27.0 mmol) of Sodium borohydride (NaBH₄) in small portions at 0 °C. Causality: The mixed solvent system ensures the solubility of the bulky PAH ketone (via CHCl₃) while providing the necessary protic environment (EtOH) for the hydride transfer mechanism.

• Workup: Stir the yellow solution overnight at room temperature. Quench carefully with 10% aqueous HCl. Transfer to a separatory funnel, wash the organic layer with saturated NaHCO₃, dry over MgSO₄, and concentrate under reduced pressure to yield the alcohol quantitatively (approx. 4.7 g)[2].

Protocol 4: Activation and Elimination to 1H-Cyclopenta[l]phenanthrene

• Mesylation (Activation): Dissolve the crude alcohol (4.7 g, ~20 mmol) in 50 mL of dry CH₂Cl₂. Add 3.0 g (30 mmol) of Triethylamine (Et₃N). Cool to 0 °C and add 2.85 g (25 mmol) of Methanesulfonyl chloride (MsCl) dropwise. Stir for 2 hours. Wash with 10% HCl, dry over MgSO₄, and concentrate to yield the methanesulfonate intermediate [2].

• Elimination: Dissolve the crude methanesulfonate in 50 mL of acetone. Add 2.61 g (30 mmol) of Lithium bromide (LiBr). Reflux the mixture for 18 hours. Causality: LiBr acts as a mild, non-nucleophilic base/halide source in acetone (Finkelstein-type conditions) that facilitates the E2 elimination of the mesylate without inducing the polymerization of the resulting highly reactive diene system.

• Final Isolation: Concentrate the mixture to remove acetone. Extract with a 1:3 mixture of dichloromethane and hexane. Filter the extract through a short pad of silica gel to remove polar impurities. Evaporate the solvent to yield 1H-cyclopenta[l]phenanthrene as a white to light red powder [2].

References

• Fused Supracyclopentadienyl Ligand Precursors. Synthesis, Structure, and Some Reactions... Australian Journal of Chemistry - CSIRO Publishing. Available at: [Link]

• Synthesis of cyclopentadiene or substituted cyclopentadiene compoundsUS Patent 6417405B2 - Google Patents.

• Cyclopenta[l]phenanthrene titanium trichloride derivatives : syntheses, crystal structure and properties as catalysts for styrene... KOPS - University of Konstanz. Available at:[Link]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges with Cyclopenta[l]phenanthrene

Welcome to the technical support center for researchers, scientists, and drug development professionals working with cyclopenta[l]phenanthrene. This guide is designed to provide practical, in-depth solutions to the common yet significant challenge of this compound's limited solubility in organic solvents. As a polycyclic aromatic hydrocarbon (PAH), cyclopenta[l]phenanthrene's planar, nonpolar structure presents inherent difficulties in achieving desired concentrations for experimental work. This resource provides troubleshooting strategies, detailed protocols, and answers to frequently asked questions to ensure the success of your research.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common solubility issues encountered in the lab. Each answer provides not only a solution but also the scientific reasoning behind the recommendation.

Q1: Why is my cyclopenta[l]phenanthrene not dissolving in standard organic solvents?

A1: The challenge lies in the molecule's fundamental physicochemical properties.

Cyclopenta[l]phenanthrene is a large, planar, and highly nonpolar aromatic hydrocarbon.[1][2] Its poor solubility is primarily due to two factors:

• Strong Intermolecular Forces: The flat structure of PAHs promotes strong π-π stacking interactions, causing the molecules to aggregate and resist separation by solvent molecules.[3] Overcoming these forces requires a solvent that can interact favorably with the aromatic system.

• "Like Dissolves Like" Principle: Solvents are most effective when their polarity matches that of the solute. Being largely nonpolar, cyclopenta[l]phenanthrene requires solvents with similar characteristics. Polar solvents like water or short-chain alcohols are generally ineffective.

Based on the properties of the parent compound, phenanthrene, and similar PAHs, the expected solubility in common lab solvents can be inferred.

Table 1: Inferred Qualitative Solubility of Cyclopenta[l]phenanthrene in Common Organic Solvents

Solvent Class	Examples	Inferred Solubility	Rationale
Polar Aprotic	DMSO, DMF	High	These solvents possess high polarity and are excellent at solvating a wide range of organic compounds, including those with some polar character and large nonpolar regions.[4][5]
Aromatic	Toluene, Benzene, Xylene	High	The nonpolar, aromatic nature of these solvents readily solvates the large phenanthrene backbone through favorable π-π interactions.[5][6]
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate to High	These solvents are effective for many PAHs and can disrupt the self-stacking of cyclopenta[l]phenanthrene.[7]
Ethers	Tetrahydrofuran (THF), Diethyl ether	Moderate	Ethers have some capacity to solvate the aromatic rings, but their effectiveness can be limited by the compound's strong aggregation.[5]
Alcohols	Ethanol, Methanol	Low to Sparingly Soluble	While sometimes used, the large nonpolar backbone of the PAH limits its solubility in these more polar, protic solvents.[4][6][7]
Nonpolar Aliphatic	Hexane, Cyclohexane	Low	Although nonpolar, the aliphatic nature of these solvents interacts less favorably with the aromatic system compared to aromatic solvents.[7]
Aqueous Buffers	Water, PBS	Insoluble	The compound is highly hydrophobic and will not dissolve in aqueous solutions without solubilizing agents.[1][8]

Q2: I'm still struggling with dissolution. What advanced techniques can I use?

A2: When a suitable solvent is not enough, physical and chemical enhancement methods are necessary.

If you have selected an appropriate solvent like DMSO or toluene and still observe poor solubility, the next step is to introduce energy to overcome the molecule's aggregation or to modify the solvent system.

Troubleshooting Workflow for Initial Dissolution

Caption: Troubleshooting workflow for dissolving cyclopenta[l]phenanthrene.

Table 2: Troubleshooting Techniques for Poor Solubility

Technique	Description	Mechanism of Action	Key Considerations
Sonication	Use a water bath or probe sonicator.	High-frequency sound waves create cavitation bubbles that physically break apart compound aggregates, increasing the surface area available for solvation.[9]	Can generate heat; monitor temperature to prevent solvent evaporation or compound degradation.
Gentle Heating	Warm the solution in a water bath (typically 30-50°C).	The solubility of most PAHs increases with temperature, as the additional thermal energy helps overcome the intermolecular forces holding the solid together.[10][11][12][13]	Verify the thermal stability of your compound. Some PAHs can degrade or react at elevated temperatures.[14]
Co-Solvency	Use a mixture of two or more miscible solvents.	A small amount of a highly effective solvent (e.g., DMSO) can be added to a less effective bulk solvent to create a microenvironment that enhances overall solubility.[15]	Ensure solvents are miscible and will not interfere with downstream applications. The final solvent ratio must be consistent across experiments.
Chemical Derivatization	(Advanced) Add functional groups to the PAH core.	Strategies like sulfoniumization introduce highly soluble substituents to the PAH, permanently increasing its solubility in both organic and aqueous media.[3][16]	Requires synthetic chemistry expertise. This is a strategy for developing new analogues rather than a simple dissolution technique.

Q3: My compound dissolves in DMSO, but it precipitates when I add it to my aqueous cell culture media. How can I prevent this?

A3: This is a classic "salting out" problem. The solution is to use specialized solubilizing agents that bridge the gap between a hydrophobic compound and an aqueous environment.

When a concentrated stock in an organic solvent is diluted into an aqueous buffer, the hydrophobic compound is forced out of solution and precipitates. To prevent this, you need an agent that can encapsulate the cyclopenta[l]phenanthrene.

Mechanisms of Aqueous Solubilization

Caption: Encapsulation mechanisms for enhancing aqueous solubility.

Table 3: Comparison of Aqueous Solubilization Enhancers for PAHs

Agent	Example	Mechanism	Advantages
Surfactants	Tween® 80, Triton™ X-100	Form micelles above their critical micelle concentration (CMC). The hydrophobic tails create a core that sequesters the PAH, while the hydrophilic heads face the water.[9][17]	Widely available, effective at low concentrations.
Cyclodextrins	Hydroxypropyl-β-cyclodextrin (HP-β-CD)	These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic exterior. They form a 1:1 inclusion complex by encapsulating the PAH molecule.[9][18][19]	Good safety profile, can improve compound stability.[9]

Recommendation: For cell-based assays, Hydroxypropyl-β-cyclodextrin (HP-β-CD) is often the preferred choice due to its well-documented ability to increase the apparent solubility of PAHs and its favorable safety profile in biological systems.[9][19]

Q4: What safety precautions are necessary when handling cyclopenta[l]phenanthrene?

A4: Treat cyclopenta[l]phenanthrene and its solvents with caution.

As with many PAHs, cyclopenta[l]phenanthrene should be considered potentially hazardous.[1][20] Always consult the Safety Data Sheet (SDS) for the specific compound and any solvents used.[21][22]

Core Safety Protocols:

• Engineering Controls: Always handle the solid compound and its solutions inside a certified chemical fume hood to prevent inhalation of powders or vapors.

• Personal Protective Equipment (PPE): Wear nitrile gloves, safety goggles with side shields, and a lab coat.[21]

• Spill Management: In case of a spill, remove all ignition sources. Dampen the solid material with 60-70% ethanol before carefully transferring it to a sealed container for disposal.[8][20]

• Waste Disposal: Dispose of all waste (solid compound, solutions, contaminated materials) in accordance with your institution's hazardous waste guidelines.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

Objective: To prepare a 10 mM stock solution of cyclopenta[l]phenanthrene (M.W. 216.28 g/mol ) in DMSO.[2]

Materials:

• Cyclopenta[l]phenanthrene (solid)

• Dimethyl sulfoxide (DMSO), anhydrous or cell culture grade

• Sterile, amber glass vial with a PTFE-lined cap

• Analytical balance

• Vortex mixer

• Water bath sonicator

Procedure:

• Tare the Vial: Place the amber vial on the analytical balance and tare the weight.

• Weigh Compound: Carefully weigh approximately 2.16 mg of cyclopenta[l]phenanthrene directly into the tared vial. Record the exact weight.

• Add Solvent: Based on the exact weight, calculate the required volume of DMSO to achieve a 10 mM concentration. For 2.16 mg, this would be 1.0 mL. Add the calculated volume of DMSO to the vial.

• Initial Dissolution: Tightly cap the vial and vortex vigorously for 2-3 minutes.

• Visual Inspection: Check the solution against a light source for any undissolved particles.

• Sonication (if needed): If particles remain, place the vial in a water bath sonicator and sonicate for 15-30 minutes, or until the solid is completely dissolved.[9] Ensure the water bath does not become excessively hot.

• Storage: Store the clear stock solution at -20°C, protected from light, to prevent degradation.

Protocol 2: Determining Equilibrium Solubility (Shake-Flask Method)

Objective: To determine the approximate equilibrium solubility of cyclopenta[l]phenanthrene in a chosen organic solvent at a specific temperature.

Materials:

• Cyclopenta[l]phenanthrene (solid)

• Chosen organic solvent (e.g., Toluene)

• Small glass vials with PTFE-lined caps

• Orbital shaker in a temperature-controlled incubator

• Syringes and 0.22 µm PTFE syringe filters

• Analytical instrument for quantification (e.g., HPLC-UV, GC-MS)

Procedure:

• Prepare Supersaturated Solution: Add an excess amount of solid cyclopenta[l]phenanthrene to a vial (e.g., 5-10 mg).

• Add Solvent: Add a known volume of the chosen solvent (e.g., 2 mL). There should be a significant amount of undissolved solid at the bottom.

• Equilibration: Seal the vial tightly and place it on an orbital shaker in an incubator set to the desired temperature (e.g., 25°C). Shake for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: After equilibration, let the vial stand undisturbed for at least 2 hours to allow the excess solid to settle.

• Sample Collection: Carefully draw a known volume of the supernatant (the clear liquid phase) into a syringe, being careful not to disturb the solid at the bottom.

• Filtration: Attach a 0.22 µm PTFE syringe filter and dispense the solution into a clean, pre-weighed vial. This step is critical to remove any remaining micro-particulates.

• Quantification: Prepare a series of dilutions of the filtered saturated solution. Analyze these dilutions using a pre-calibrated analytical method (e.g., HPLC-UV) to determine the concentration of cyclopenta[l]phenanthrene.

• Calculation: The determined concentration represents the equilibrium solubility of the compound in that solvent at the specified temperature.

References

• Amaike, K., Itami, K., Ito, H. et al. (2025). Functionalization and solubilization of polycyclic aromatic compounds by sulfoniumization. Chemical Science, 16, 8262. Available from: [Link][3][16]

• Cheméo. (n.d.). Chemical Properties of 17H-Cyclopenta[a]phenanthrene (CAS 219-08-9). Available from: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 21087844, Cyclopenta[l]phenanthrene. Available from: [Link][2]

• Yap, C. L., et al. (2012). Use of solvents to enhance PAH biodegradation of coal tar-contaminated soils. ResearchGate. Available from: [Link][23]

• Hiller, E., & Bartaľ, M. (2008). Effect of temperature on the distribution of polycyclic aromatic hydrocarbons in soil and sediment. ResearchGate. Available from: [Link][10]

• Roth, M., et al. (2006). Solubility of Solid Polycyclic Aromatic Hydrocarbons in Pressurized Hot Water at Temperatures from 313 K to the Melting Point. Journal of Chemical & Engineering Data, 51(2), 529-535. Available from: [Link][11]

• Ma, K. L., & Shiu, W. Y. (2000). Temperature Dependence of Physical-Chemical Properties of Selected Chemicals of Environmental Interest. I. Mononuclear and Polynuclear Aromatic Hydrocarbons. ResearchGate. Available from: [Link][12]

• Blanford, W. J., et al. (2008). Solubility enhancement and QSPR correlations for polycyclic aromatic hydrocarbons complexation with α, β, and γ cyclodextrins. ResearchGate. Available from: [Link][18]

• Wang, X., et al. (2013). Temperature-dependent sorption of polycyclic aromatic hydrocarbons on natural and treated sediments. ResearchGate. Available from: [Link][13]

• Haider, M. S., & Ghauri, M. A. (2007). Solubilization of PAH Mixtures by a Nonionic Surfactant. Journal of Surfactants and Detergents, 10(3), 165-173. Available from: [Link][17]

• Rao, P. S. C., et al. (1997). Cosolvent effects of oxygenated fuels on PAH solubility. OSTI.GOV. Available from: [Link][15]

• Villaverde, J., et al. (2012). Enhanced Solubilisation of Six PAHs by Three Synthetic Cyclodextrins for Remediation Applications: Molecular Modelling of the Inclusion Complexes. PLOS ONE, 7(9), e44105. Available from: [Link][19]

• Lim, H. N., et al. (2014). Extraction agents for the removal of polycyclic aromatic hydrocarbons (PAHs) from soil in soil washing technologies. PubMed. Available from: [Link][24]

• El Hamd, M. A. (2025). Hydrotropy and Co-Solvency: Sustainable Strategies for Enhancing Solubility of Poorly Soluble Pharmaceutical Active Ingredients. ResearchGate. Available from: [Link][25]

• ResearchGate. (2023). What solvents use to dissolve PAH?. Available from: [Link][7]

• Knez, M., et al. (2023). Effect of Temperature Range and Kilning Time on the Occurrence of Polycyclic Aromatic Hydrocarbons in Malt. PMC. Available from: [Link][14]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 130801, Cyclopentaphenanthrene. Available from: [Link][20]

• Wikipedia. (n.d.). Phenanthrene. Available from: [Link][6]

Sources

• 1. CAS 235-92-7: 1H-cyclopenta[l]phenanthrene | CymitQuimica [cymitquimica.com]
• 2. Cyclopenta[l]phenanthrene | C17H12 | CID 21087844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Functionalization and solubilization of polycyclic aromatic compounds by sulfoniumization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Phenanthrene - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. CYCLOPENTAPHENANTHRENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. swr.agriculturejournals.cz [swr.agriculturejournals.cz]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Effect of Temperature Range and Kilning Time on the Occurrence of Polycyclic Aromatic Hydrocarbons in Malt - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cosolvent effects of oxygenated fuels on PAH solubility (Journal Article) | OSTI.GOV [osti.gov]
• 16. pubs.rsc.org [pubs.rsc.org]
• 17. lib3.dss.go.th [lib3.dss.go.th]
• 18. researchgate.net [researchgate.net]
• 19. Enhanced Solubilisation of Six PAHs by Three Synthetic Cyclodextrins for Remediation Applications: Molecular Modelling of the Inclusion Complexes | PLOS One [journals.plos.org]
• 20. Cyclopentaphenanthrene | C17H12 | CID 130801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. echemi.com [echemi.com]
• 22. sigmaaldrich.com [sigmaaldrich.com]
• 23. researchgate.net [researchgate.net]
• 24. Extraction agents for the removal of polycyclic aromatic hydrocarbons (PAHs) from soil in soil washing technologies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]

Technical Support Center: Crystallization of Cyclopenta[l]phenanthrene Zirconium Complexes

Welcome to the Technical Support Center for organometallic crystallography. Growing diffraction-quality single crystals of cyclopenta[l]phenanthrene zirconium complexes (zirconocenes) is notoriously challenging. These metallocenes, highly valued as olefin polymerization catalysts, exhibit extreme air/moisture sensitivity, dynamic ligand rotation, and high lipophilicity.

This guide provides field-proven troubleshooting strategies, mechanistic explanations, and validated protocols to help you optimize your crystallization workflows.

Crystallization Strategy & Decision Workflow

Selecting the correct crystallization method depends heavily on the specific derivative (e.g., dichloride vs. dibenzyl) and its solubility profile. The decision tree below outlines the standard optimization path.

Decision tree for selecting the optimal crystallization method for Zr metallocenes.

Frequently Asked Questions & Troubleshooting

Q1: Why do my cyclopenta[l]phenanthrene zirconium dichloride complexes "oil out" instead of forming crystals?

Causality: "Oiling out" (liquid-liquid phase separation) occurs when the complex becomes supersaturated too rapidly in a solvent where it has exceptionally high solubility. The cyclopenta[l]phenanthrene ligand is a bulky, rigid, and highly lipophilic fused-ring system, making these complexes extremely soluble in aromatic solvents like toluene or benzene[1]. When cooled too quickly, the energetic barrier to nucleation is bypassed, resulting in an amorphous oil rather than an ordered lattice. Solution: Abandon single-solvent cooling. Instead, utilize a dual-solvent vapor diffusion technique (see Protocol below). By using toluene as the primary solvent and allowing a non-polar antisolvent (like pentane) to diffuse slowly in the vapor phase, you gradually decrease the dielectric constant of the medium, promoting controlled nucleation.

Q2: My dibenzyl cyclopenta[l]phenanthrene zirconium derivatives exhibit positional disorder in X-ray diffraction. How can I improve crystal quality?

Causality: NMR studies reveal that ligand rotation in these specific complexes is fast on the NMR timescale at room temperature, often presenting an apparent C2v​ symmetry in solution[1]. The benzyl groups are sterically demanding; they cause an elongation of the Zr-C(Cp) distances and force a pronounced bending of the phenanthrene framework by 5–10° out of the cyclopentadienyl plane[1]. This dynamic structural flexibility translates to positional disorder within the crystal lattice if crystallized at ambient temperatures. Solution: You must kinetically trap a single conformer. Crystallize the dibenzyl derivatives by slow evaporation of a benzene solution at sub-ambient temperatures[1]. This specific method has been literature-validated to yield high-quality yellow prisms in the chiral space group P21​21​21​ [1].

Q3: How do I prevent degradation during prolonged crystallization attempts?

Causality: Zirconium metallocenes are highly oxophilic. Even parts-per-million (ppm) levels of water or oxygen will rapidly hydrolyze the Zr-Cl or Zr-C bonds, forming oxo-bridged dimers or completely degrading the complex[2]. Degraded byproducts act as impurities that poison crystal growth surfaces. Solution: All crystallization setups must be prepared inside an argon-filled glovebox (O₂ and H₂O < 0.5 ppm). Solvents must be rigorously dried over sodium/benzophenone ketyl, distilled, and stored over activated 3Å molecular sieves prior to use.

Standardized Experimental Protocols

Protocol: Vapor Diffusion Crystallization of Zirconocenes

This self-validating protocol ensures a slow, controlled approach to supersaturation, ideal for highly soluble cyclopenta[l]phenanthrene zirconium dichlorides.

Step 1: Solution Preparation Inside an argon-filled glovebox, dissolve 15–20 mg of the purified cyclopenta[l]phenanthrene zirconium complex in 1.0–1.5 mL of dry, degassed toluene in a 4 mL glass shell vial. Step 2: Micro-Filtration Filter the solution through a 0.2 μm PTFE syringe filter into a clean 4 mL vial. Causality: This removes microscopic impurities and dust particles that cause rapid, heterogeneous nucleation (which leads to microcrystalline powders instead of single crystals). Step 3: Antisolvent Chamber Setup Place the 4 mL vial (uncapped) inside a larger 20 mL scintillation vial. Carefully add 5–7 mL of dry, degassed pentane to the outer 20 mL vial, ensuring the liquid levels do not mix directly. Step 4: Sealing and Incubation Cap the outer 20 mL vial tightly with a PTFE-lined cap. Wrap the seal tightly with electrical tape to prevent vapor escape. Carefully transfer the setup to a glovebox freezer set to -35°C. Step 5: Harvesting Allow the setup to sit undisturbed for 7 to 14 days. Once distinct crystals form, decant the mother liquor, wash the crystals with -35°C pentane, and immediately coat them in dry Paratone-N oil to protect them from atmospheric moisture during transit to the X-ray diffractometer.

Quantitative Crystallographic Data

To assist in verifying your unit cell dimensions during preliminary X-ray screening, compare your results against the established parameters for cyclopenta[l]phenanthrene zirconium complexes and related fused-ring metallocenes.

Complex Derivative	Ligand Type	Optimal Crystallization Method	Primary Solvent System	Space Group	Structural Observations
Complex 2/3	Dichloride	Vapor Diffusion / Layering	Toluene / Pentane	Apparent C2v​ (Solution)	Fast ligand rotation at RT; highly soluble[1].
Complex 3B	Dibenzyl	Slow Evaporation	Benzene	P21​21​21​ (Chiral)	Phenanthrene bent 5–10° out of Cp plane; Zr-CH₂-C₆H₅ angles of 126-133°[1].
meso-4b	Amino-substituted	Cooling / Crystallization	Toluene	Monoclinic	C(Cp)−N bond length of 1.349(3) Å[2].

References

• Zirconocene Complexes with Cyclopenta[l]phenanthrene Ligands: Syntheses, Structural Dynamics, and Properties as Olefin Polymerization C
• Unbridged Zirconium and Titanium Metallocenes with Seven- or Eight-Saturated Fused-Ring Ligands: a Route for the Synthesis of Stereoblock Polypropene.

Sources

• 1. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 2. researchgate.net [researchgate.net]

Troubleshooting NMR signal separation for diastereotopic protons in cyclopenta[l]phenanthrene

Welcome to the Advanced NMR Support Center. Cyclopenta[l]phenanthrene derivatives—characterized by a rigid, planar phenanthrene backbone fused with a cyclopentane or cyclopentadienyl ring—are highly valued as chiral ligands and metallocene catalyst precursors. However, the unique stereoelectronic environment of this fused system frequently complicates NMR analysis.

A recurring analytical challenge is the resolution and assignment of diastereotopic protons on the 5-membered ring. Due to the massive anisotropic ring currents of the phenanthrene moiety and the potential for fluxional ligand rotation in metal complexes, these protons often present as intractable, overlapping multiplets.

As a Senior Application Scientist, I have designed this guide to help you systematically diagnose and resolve these signal separation issues using field-proven causality and self-validating methodologies.

Diagnostic Workflow for Signal Resolution

Before altering your experimental parameters, you must determine whether your signal overlap is kinetic (fluxionality) or static (accidental magnetic equivalence). Follow the diagnostic logic below:

Diagnostic workflow for resolving diastereotopic protons in cyclopenta[l]phenanthrene derivatives.

Frequently Asked Questions (Troubleshooting Guides)

Q1: Why do the diastereotopic protons on the cyclopentadienyl ring of my cyclopenta[l]phenanthrene metal complex appear as a broad, unresolved multiplet instead of distinct doublets? A1: This is a classic symptom of fluxionality. In metal complexes (e.g., zirconocenes) containing cyclopenta[l]phenanthrene ligands, the ligands often undergo rapid rotation around the metal-ligand axis. If your complex lacks a C2​ axis of symmetry—such as in mixed ligand metallocenes where a 1-methyl substituent reduces the symmetry to C1​ —the protons on the cyclopentadienyl ring become formally diastereotopic[1][2]. The Causality: If the rate of ligand rotation is comparable to the NMR timescale (typically in the millisecond regime), the spectrometer cannot capture the distinct magnetic environments. Instead, it records a time-averaged environment, blurring the expected doublet-doublet-singlet patterns into a broad hump.

Q2: How can I freeze this fluxional motion to resolve the signals? A2: You must manipulate the thermodynamics of the system using Variable Temperature (VT) NMR . By cooling the sample (often down to -50 °C to -80 °C), you decrease the kinetic energy of the molecules, slowing the ligand rotation or ring-flipping below the NMR timescale. Once the exchange rate is sufficiently slow, the broad multiplet will decoalesce into distinct, sharp signals for each diastereotopic proton. You can then use dynamic NMR line-shape analysis or EXSY (Exchange Spectroscopy) to calculate the exact rotational energy barriers ( ΔG‡ ) [1].

Q3: My compound is a rigid organic precursor (e.g., a substituted 2,3-dihydro-1H-cyclopenta[l]phenanthrene), not a fluxional complex. The signals are sharp but perfectly overlapped. What is the mechanism here, and how do I fix it? A3: This is a case of accidental magnetic equivalence. Despite being in different spatial environments, the net shielding effects on both protons are identical in your current solvent (likely CDCl 3​ ). The Solution: Leverage the Aromatic Solvent Induced Shift (ASIS) effect . Switch your solvent to Benzene- d6​ (C 6​ D 6​ ) or Toluene- d8​ . These highly anisotropic solvent molecules form transient, non-covalent collision complexes with the polar functional groups of your analyte. Because the solvent's own π -cloud is highly directional, it will differentially shield the two diastereotopic protons, effectively pulling the overlapping signals apart.

Q4: 1D 1 H NMR is still too crowded even after a solvent switch. Which 2D techniques definitively assign these protons? A4: When 1D dispersion fails, heteronuclear correlation is required. Because diastereotopic protons are attached to the same carbon atom, a Multiplicity-Edited 2D 1 H- 13 C HSQC is your most definitive diagnostic tool. In the HSQC spectrum, diastereotopic protons will appear as two distinct proton cross-peaks (along the F2 axis) that correlate to a single carbon chemical shift (along the F1 axis). For highly complex phenanthrene derivatives where quaternary carbons cause ambiguity, advanced pulse sequences like 1,1-ADEQUATE or HSQMBC can provide unambiguous carbon-proton connectivity [3][4].

Quantitative Comparison of Resolution Techniques

To optimize your instrument time, consult the table below to select the most efficient technique based on your specific diagnostic need.

Technique	Resolution Power	Time Cost	Primary Use Case & Causality
1D 1 H NMR (Standard)	Low	< 5 mins	Initial screening; identifies kinetic broadening vs. static overlap.
Solvent Switch (ASIS)	Moderate	< 10 mins	Resolves static accidental overlap by altering the anisotropic solvation shell.
Variable Temp (VT) NMR	High	1–3 hours	Freezes fluxional ligand rotation to decoalesce broad kinetic signals.
2D 1 H- 13 C HSQC	Very High	30–60 mins	Unambiguous pairing of two distinct proton shifts to a single carbon atom.
2D 1 H- 1 H EXSY/NOESY	High	2–12 hours	Determines spatial relationships and calculates rotational energy barriers ( ΔG‡ ).

Standard Operating Procedures (SOPs)

Protocol 1: Variable Temperature (VT) NMR for Fluxional Systems

This protocol is a self-validating system: the observation of decoalescence directly validates the hypothesis of fluxional ligand rotation.

• Sample Preparation: Dissolve 15-20 mg of your cyclopenta[l]phenanthrene complex in 0.6 mL of a deuterated solvent with a low freezing point (e.g., Toluene- d8​ or CD 2​ Cl 2​ ). Seal the NMR tube under inert gas if the complex is air-sensitive.

• Baseline Acquisition: Insert the sample into the spectrometer and acquire a standard 1D 1 H spectrum at 298 K. Note the line width of the broad multiplet.

• Temperature Calibration: (Optional but recommended for kinetic calculations) Calibrate the probe temperature using a 100% Methanol standard for low temperatures.

• Stepwise Cooling: Gradually lower the probe temperature in 10 K increments. Critical: Allow 10-15 minutes for thermal equilibration at each step to prevent thermal gradients within the tube.

• Re-tuning and Shimming: At each temperature step, re-tune and re-match the probe. The dielectric constant of the solvent changes with temperature. Re-shim the magnet (specifically Z1 and Z2) and adjust the lock phase/gain.

• Acquisition: Acquire a 1D 1 H spectrum at each step. Continue cooling until the broad multiplet passes the coalescence point and resolves into distinct, sharp signals (e.g., the expected doublet-doublet-singlet pattern for C1​ symmetric metallocenes).

Protocol 2: Multiplicity-Edited 2D HSQC Setup for Diastereotopic Assignment

This protocol isolates diastereotopic protons by correlating them to their shared parent carbon.

• Window Definition: Acquire high-quality 1D 1 H and 13 C spectra. Note the exact spectral windows (SW) required to encompass all aliphatic proton and carbon resonances (typically 10–60 ppm for the cyclopentane ring 13 C).

• Sequence Selection: Load a multiplicity-edited HSQC pulse sequence (e.g., hsqcedetgpsp.3 on Bruker systems). This sequence uses editing pulses to invert the phase of CH 2​ signals relative to CH/CH 3​ signals.

• Parameter Optimization:

  • Set the F2 ( 1 H) SW to cover the proton resonances.

  • Set the F1 ( 13 C) SW tightly around the aliphatic region to maximize indirect dimension resolution without aliasing.

  • Set the number of increments ( t1​ ) to at least 256 to ensure high resolution along the carbon axis.

• Data Processing: Process the 2D matrix using a squared sine-bell apodization function (QSINE) in both dimensions for optimal peak shape.

• Interpretation: Look for cross-peaks with a negative phase (often colored blue or green in standard software, denoting a CH 2​ group). Diastereotopic protons will manifest as two horizontally separated cross-peaks that align perfectly on the same vertical axis (identical 13 C shift).

References

• Schneider, N., Schaper, F., Schmidt, K., Kirsten, R., Geyer, A., & Brintzinger, H. H. (2000). Zirconocene Complexes with Cyclopenta[l]phenanthrene Ligands: Syntheses, Structural Dynamics, and Properties as Olefin Polymerization Catalysts. Organometallics, 19(18), 3597-3604. URL:[Link]

• Tagge, C. D., Kravchenko, R. L., Lal, T. K., & Waymouth, R. M. (1999). Mixed Ligand Metallocenes as Catalysts for Elastomeric Polypropylene. Organometallics, 18(3), 380-388. URL:[Link]

• Sakhaii, P., et al. (2020). All-in-one NMR spectroscopy of small organic molecules: complete chemical shift assignment from a single NMR experiment. RSC Advances, 10, 21710-21716. URL:[Link]

• Marcó García, N. (2017). Development of resolution-enhanced NMR techniques for improved small-molecules structural analysis. TDX (Tesis Doctorals en Xarxa). URL:[Link]

Purification techniques for isolating 1H-cyclopenta[l]phenanthrene mixtures

Technical Support Center: Purification of 1H-cyclopenta[l]phenanthrene

Welcome to the technical support center for the purification of 1H-cyclopenta[l]phenanthrene and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working with this unique class of cyclopenta-fused polycyclic aromatic hydrocarbons (CP-PAHs). The inherent structural properties of these molecules, such as their planarity and potential for isomerism, often present significant purification challenges.[1][2]

This resource provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chromatographic and purification principles. Our goal is to equip you with the knowledge to overcome common obstacles and achieve high purity for your target compounds.

Troubleshooting Guide: Isolating 1H-cyclopenta[l]phenanthrene

This section addresses specific problems encountered during the purification of 1H-cyclopenta[l]phenanthrene mixtures. Each entry is structured in a question-and-answer format to provide direct and actionable solutions.

Issue 1: Co-elution of Isomers and Closely Related Impurities in Column Chromatography

Question: "I'm running a silica gel column, but my desired 1H-cyclopenta[l]phenanthrene product is co-eluting with what I suspect are structural isomers or other PAH impurities. How can I improve my separation?"

Answer: This is a classic challenge with PAHs due to their similar polarities and structures.[3][4] Here’s a systematic approach to troubleshoot and optimize your separation:

Underlying Cause: The primary issue is insufficient differential interaction between your compound and its impurities with the stationary phase. Silica gel separates based on polarity, and if the impurities have very similar polarity to your target molecule, separation will be poor.

Solutions & Scientific Rationale:

• Decrease the Elution Strength (Polarity) of the Mobile Phase:

  • Rationale: A less polar mobile phase will increase the retention time of all compounds on the silica gel, providing more opportunity for separation. The subtle differences in polarity between isomers can be better exploited when the compounds spend more time interacting with the stationary phase.

  • Actionable Step: If you are using a hexane/ethyl acetate mixture, significantly decrease the percentage of ethyl acetate.[5] For example, if you are using 9:1 hexane:EtOAc, try 98:2 or even 100% hexane or cyclohexane.[6][7] Monitor the separation carefully using thin-layer chromatography (TLC) before scaling up to a column.

• Switch to a Less Active Stationary Phase:

  • Rationale: Highly active silica can sometimes cause irreversible adsorption or degradation of sensitive PAHs. Alumina is a good alternative that offers different selectivity. Neutral or basic alumina can be particularly effective for PAHs, which are non-polar.

  • Actionable Step: Prepare a small column with Brockmann Grade III neutral alumina. The slightly lower activity compared to Grade I can lead to better elution and unique selectivity for PAH isomers.

• Consider Argentation Chromatography:

  • Rationale: This technique uses silica gel impregnated with silver nitrate (AgNO₃). The silver ions form weak π-complexes with the aromatic rings of the PAHs. The strength of this interaction depends on the electron density and steric accessibility of the π-system, offering a powerful mechanism for separating isomers that are inseparable by standard normal-phase chromatography.

  • Actionable Step: Prepare a slurry of silica gel in a solution of silver nitrate in acetonitrile. Evaporate the solvent to obtain the AgNO₃-impregnated silica gel. Pack your column with this material and elute with a non-polar solvent system like hexane/toluene.

Workflow for Optimizing Isomer Separation:

Caption: Decision tree for troubleshooting isomer separation.

Issue 2: Low Compound Recovery or Apparent Degradation on the Column

Question: "After running my column, I'm getting a very low yield of my 1H-cyclopenta[l]phenanthrene. I also see streaking on my TLC plates and some baseline 'smear' in my analytical data. What's happening?"

Answer: Low recovery and degradation are often linked, especially for complex aromatic systems. The issue can stem from the compound's stability, the activity of the stationary phase, or exposure to light and air.

Underlying Cause: 1H-cyclopenta[l]phenanthrene, like many PAHs, can be susceptible to oxidation or photodecomposition.[8] Furthermore, highly acidic sites on standard silica gel can catalyze decomposition or lead to irreversible adsorption.

Solutions & Scientific Rationale:

• Deactivate the Stationary Phase:

  • Rationale: Standard silica gel has acidic silanol groups (Si-OH) on its surface that can interact too strongly with your compound. Deactivating the silica by adding a small amount of a polar modifier reduces the number of these active sites.

  • Actionable Step: Before adding your eluent, flush the packed silica gel column with your chosen non-polar solvent (e.g., hexane) containing 0.5-1% triethylamine (Et₃N). This will neutralize the most acidic sites. Alternatively, use a commercially available deactivated silica gel.

• Minimize Exposure to Light and Air:

  • Rationale: Many conjugated aromatic systems are light-sensitive and can undergo photochemical reactions. Oxygen can also lead to oxidative degradation products.

  • Actionable Step: Wrap your column and collection flasks in aluminum foil to protect them from light. If possible, run the chromatography under an inert atmosphere of nitrogen or argon.[9] This involves using a closed system with positive pressure from an inert gas line.

• Check Compound Stability with a Quick Test:

  • Rationale: Before committing to a lengthy purification, it's wise to confirm that your compound is stable to the chosen conditions.

  • Actionable Step: Dissolve a small amount of your crude material in the solvent you plan to use for chromatography. Spot it on a TLC plate. Separately, add a small amount of silica gel to the solution, stir for an hour, then filter and spot the filtrate on the same TLC plate. If a new spot appears or the original spot diminishes in the silica-treated sample, you have a stability issue.

Frequently Asked Questions (FAQs)

Q1: What is the best initial purification technique for a crude reaction mixture containing 1H-cyclopenta[l]phenanthrene?

For most crude synthetic mixtures, flash column chromatography is the recommended starting point.[10][11] It is a rapid and efficient method for removing the bulk of impurities, such as unreacted starting materials or major byproducts. The key is to first develop a good separation on TLC using a low-polarity solvent system (e.g., Hexane/Dichloromethane or Hexane/Toluene).

Q2: How do I choose between silica gel and alumina for my column?

The choice depends on the specific impurities in your mixture. A general guideline is presented below:

Stationary Phase	Best For Separating	Rationale & Considerations
Silica Gel	Compounds with differing polar functional groups.	Slightly acidic surface. Best for general-purpose purification. Can be too retentive for some PAHs, potentially causing degradation if not deactivated.
Neutral Alumina	Isomers of non-polar compounds like PAHs.	Offers different selectivity compared to silica. Less acidic, reducing the risk of degradation for sensitive compounds.
Basic Alumina	Removing acidic impurities.	Not typically the first choice unless you have specific acidic byproducts to remove, as it can be highly reactive.

Q3: Can I use reverse-phase chromatography for purification?

Yes, reverse-phase liquid chromatography (RPLC) is an excellent technique for purifying PAHs, especially for achieving very high purity on a final sample.[12] RPLC separates based on hydrophobicity. Since 1H-cyclopenta[l]phenanthrene is very hydrophobic, it will be strongly retained on a C18 column.[1] This method is particularly powerful for separating isomers that differ in their overall shape and surface area.[12] A typical mobile phase would be a gradient of water and acetonitrile or methanol.

Q4: What is the best way to perform recrystallization for final purification?

Recrystallization is an ideal final step to obtain highly pure, crystalline material.[13][14] The key is finding a suitable solvent or solvent system.

Step-by-Step Recrystallization Protocol:

• Solvent Screening: Test the solubility of your impure solid in various solvents (e.g., hexane, toluene, ethanol, ethyl acetate, dichloromethane) at room temperature and at boiling.[13] An ideal solvent will dissolve the compound when hot but not when cold.[15]

• Dissolution: Place the impure solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent required to fully dissolve the solid.[15] It is crucial to add the solvent portion-wise to avoid using too much, which would reduce your yield.[13]

• Hot Filtration (if necessary): If there are insoluble impurities (like dust or catalyst residue), perform a hot filtration through a fluted filter paper to remove them.

• Crystallization: Allow the clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent to remove any residual soluble impurities.

• Drying: Dry the crystals under high vacuum to remove all traces of solvent.

Recrystallization Workflow Diagram:

Caption: A standard workflow for recrystallization.

Q5: How do I confirm the purity of my final 1H-cyclopenta[l]phenanthrene product?

A combination of techniques is essential for confirming purity:

• ¹H and ¹³C NMR Spectroscopy: This will confirm the structure and identify any organic impurities with distinct signals.

• Gas Chromatography-Mass Spectrometry (GC-MS): An excellent method for assessing purity.[3] A pure sample should show a single peak in the gas chromatogram with the correct mass-to-charge ratio in the mass spectrum. Be aware that heavy PAHs can be challenging to elute, so ensure your GC method has a high enough final temperature.[16]

• High-Performance Liquid Chromatography (HPLC): Using a diode-array detector (DAD) can provide both a chromatogram for purity assessment and a UV-Vis spectrum to help confirm the identity of the peak.

• Melting Point Analysis: A sharp melting point range (typically < 2 °C) is a good indicator of high purity for a crystalline solid.[17]

References

• Chromatography Forum. Problem with detecting last 3 PAHs - SOLVED. Available from: [Link]

• Gao, F., et al. (2017). A novel and efficient synthesis of phenanthrene derivatives via palladium/norbornadiene-catalyzed domino one-pot reaction. Scientific Reports, 7, 43921. Available from: [Link]

• Bouguerra, W., et al. (2016). Synthesis and characterization of phenanthrene derivatives for optoelectronic applications. Tetrahedron, 72(32), 4877-4884. Available from: [Link]

• Herndon, J. W., et al. (2007). Synthesis of phenanthrene derivatives through the net [5+5]-cycloaddition of prenylated carbene complexes with 2-alkynylbenzaldehyde derivatives. Tetrahedron, 63(4), 859-872. Available from: [Link]

• Einholz, R., et al. (2022). Cyclopenta-fused polyaromatic hydrocarbons: Synthesis and characterisation of a stable, carbon-centred helical radical. Organic & Biomolecular Chemistry, 20(14), 2893-2897. Available from: [Link]

• Wise, S. A., et al. (1988). Separation and identification of polycyclic aromatic hydrocarbon isomers of molecular weight 302 in complex mixtures. Analytical Chemistry, 60(7), 630-637. Available from: [Link]

• University of California, Irvine. Chem 267. Recrystallization. Available from: [Link]

• Restek. GC Troubleshooting Guide. Available from: [Link]

• Wang, Y., et al. (2006). The Efficient and Enantiospecific Total Synthesis of Cyclopenta[b]phenanthrenes Structurally-related to Neurosteroids. Organic Letters, 8(3), 373-376. Available from: [Link]

• Chromatography Forum. GC problems with PAH. Available from: [Link]

• Lamm, B. C., et al. (2018). Improved Separation of Complex Polycyclic Aromatic Hydrocarbon Mixtures Using Novel Column Combinations in GC×GC/ToF-MS. Analytical Chemistry, 90(15), 9264-9272. Available from: [Link]

• San Diego Miramar College. Mixed Solvent Recrystallization. Available from: [Link]

• Phenomenex. A Step-by-Step GC Troubleshooting Guide. Available from: [Link]

• ResearchGate. Novel cyclopenta[ def]phenanthrene based blue emitting oligomers for OLEDs | Request PDF. Available from: [Link]

• Gutman, I., & Stanković, S. (2007). Why is phenanthrene more stable than anthracene? Macedonian Journal of Chemistry and Chemical Engineering, 26(2), 111-114. Available from: [Link]

• Slideshare. Recrystallization. Available from: [Link]

• Sander, L. C., & Wise, S. A. (1997). Chapter 10 Retention and selectivity for polycyclic aromatic hydrocarbons in reversed-phase liquid chromatography. In Selective Detectors (Vol. 41, pp. 337-431). Elsevier. Available from: [Link]

• Alabugin, I. V., et al. (2015). Photochemical Generation of Allenylidenes from Cyclopropanated Phenanthrenes: An Experimental and Computational Study. Journal of the American Chemical Society, 137(25), 8066-8081. Available from: [Link]

• CCS Chemistry. Toward the Synthesis of Pentaheptite Substructure: The Cyclopenta[ef]heptalene to Phenanthrene Rearrangement. Available from: [Link]

• Royal Society of Chemistry. Synthesis of cyclopenta-fused polycyclic aromatic hydrocarbons utilizing aryl-substituted anilines. Available from: [Link]

• Gan, S., et al. (2009). Extraction Techniques for Polycyclic Aromatic Hydrocarbons in Soils. Journal of Chromatography A, 1216(3), 375-386. Available from: [Link]

• Royal Society of Chemistry. Cyclopenta-fused polyaromatic hydrocarbons: synthesis and characterisation of a stable, carbon-centred helical radical. Available from: [Link]

• Royal Society of Chemistry. Quantitative analysis of phenanthrene in soil by fluorescence spectroscopy coupled with the CARS-PLS model. Available from: [Link]

• MDPI. Review of Techniques for the Removal of Polycyclic Aromatic Hydrocarbons from Produced Water. Available from: [Link]

Sources

• 1. CAS 235-92-7: 1H-cyclopenta[l]phenanthrene | CymitQuimica [cymitquimica.com]
• 2. Cyclopenta-fused polyaromatic hydrocarbons: synthesis and characterisation of a stable, carbon-centred helical radical - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Separation and identification of polycyclic aromatic hydrocarbon isomers of molecular weight 302 in complex mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 7. Photochemical Generation of Allenylidenes from Cyclopropanated Phenanthrenes: An Experimental and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A novel and efficient synthesis of phenanthrene derivatives via palladium/norbornadiene-catalyzed domino one-pot reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of phenanthrene derivatives through the net [5+5]-cycloaddition of prenylated carbene complexes with 2-alkynylbenzaldehyde derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Efficient and Enantiospecific Total Synthesis of Cyclopenta[b]phenanthrenes Structurally-related to Neurosteroids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 13. people.chem.umass.edu [people.chem.umass.edu]
• 14. Recrystallization | PPTX [slideshare.net]
• 15. web.mnstate.edu [web.mnstate.edu]
• 16. Problem with detecting last 3 PAHs - SOLVED - Chromatography Forum [chromforum.org]
• 17. 1H-Cyclopenta[l]phenanthrene | 235-92-7 | TCI EUROPE N.V. [tcichemicals.com]

Technical Support Center: Preventing Oxidation in Cyclopenta[l]phenanthrene Polymerization

Introduction & Mechanistic Context

Cyclopenta[l]phenanthrene (CPP) and its structural isomers (such as 4H-cyclopenta[def]phenanthrene) are highly valued building blocks in the synthesis of photoactive conjugated polymers and organic light-emitting diodes (OLEDs)[1]. However, the unique electronic structure that makes CPP derivatives excellent fluorophores also renders them highly susceptible to oxidation. The bridging methylene carbon and the phenanthrene backbone can readily oxidize to form ketones (e.g., 4H-cyclopenta[def]phenanthren-4-one)[2]. This oxidation disrupts the extended π -conjugation, severely degrading the optoelectronic properties of the resulting polymer.

This technical guide provides authoritative troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure absolute anaerobic conditions during CPP polymerization.

Core Troubleshooting & FAQs

Q1: My CPP-based conjugated polymer exhibits a significant blue-shift in photoluminescence and a drop in molecular weight. What is causing this? A: This is a classic symptom of monomer oxidation. During transition-metal-catalyzed cross-coupling (e.g., Yamamoto or Suzuki coupling), trace oxygen acts as an oxidant, converting the active methylene bridge of the CPP monomer into a ketone[2]. Mechanistically, this introduces a localized electron-withdrawing defect that breaks the extended π -conjugation along the polymer backbone. Consequently, the effective conjugation length decreases, which widens the optical bandgap and causes the observed blue-shift in emission[3]. Furthermore, oxidized monomers often act as chain-terminating agents, leading to stunted molecular weights.

Q2: I am using standard nitrogen sparging (bubbling) for my polymerization solvents. Why am I still observing oxidative defects? A: Sparging only displaces dissolved oxygen based on partial pressure equilibrium and is wholly insufficient for highly sensitive conjugated polymer syntheses. High-boiling solvents commonly used in these reactions (e.g., toluene, chlorobenzene) retain trace O2​ that can poison Ni(0) or Pd(0) catalysts and oxidize the CPP monomer. To achieve the absolute anaerobic conditions required, you must utilize the Freeze-Pump-Thaw (FPT) method[4]. FPT relies on dynamic vacuum to completely evacuate the headspace while the solvent is frozen, forcefully extracting dissolved gases from the solvent lattice during the thaw cycle.

Q3: How can I self-validate that my reaction environment is completely free of oxygen before adding the CPP monomer? A: Trustworthiness in anaerobic setups requires self-validating systems. Before introducing your CPP monomer and catalyst, implement a ketyl radical indicator test. Add a trace amount of sodium metal and benzophenone to a separate, identically prepared Schlenk flask containing your degassed solvent. A persistent deep blue or purple color confirms the absolute absence of oxygen and moisture. If the solution turns clear or yellow, your Schlenk line has a micro-leak, or your degassing protocol was incomplete. Do not proceed with polymerization until the system passes this validation.

Standard Operating Procedures (SOPs)

Protocol 1: Rigorous Freeze-Pump-Thaw (FPT) Degassing

To prevent the oxidation of cyclopenta[l]phenanthrene, all solvents must undergo a minimum of three FPT cycles[4].

• Preparation: Transfer the required volume of high-purity solvent into a heavy-walled Schlenk flask. Ensure the liquid occupies no more than 50% of the flask's total volume to prevent shattering during expansion[5]. Close the stopcock to seal the flask.

• Freeze: Submerge the bottom half of the Schlenk flask in a liquid nitrogen ( LN2​ ) bath (-196 °C) or a dry ice/acetone bath (-78 °C). Wait until the solvent is completely frozen solid[4]. Critical Causality: The flask must be sealed from the atmosphere and the manifold during this step to prevent the condensation of highly explosive liquid oxygen from the air[5].

• Pump: Once completely frozen, open the stopcock to the dynamic vacuum of the Schlenk line. Evacuate the headspace for 10 to 15 minutes[5].

• Thaw: Close the stopcock to isolate the flask under static vacuum. Remove the cooling bath and allow the solvent to thaw naturally in a tepid water bath[5]. Mechanistic Insight: As the solid lattice melts, trapped O2​ and N2​ molecules are forcefully expelled into the evacuated headspace. You will observe vigorous bubbling. Do not use a heat gun, as localized thermal stress will shatter the glass[5].

• Cycle: Repeat steps 2 through 4 for a total of at least three complete cycles to ensure absolute deoxygenation[4]. Finally, backfill the flask with ultra-high-purity Argon.

Protocol 2: Anaerobic Polymerization Setup

• Transfer the degassed solvent via a cannula into a flame-dried Schlenk tube containing the CPP monomer and the transition metal catalyst.

• Maintain a positive pressure of Argon throughout the transfer to prevent atmospheric ingress.

• Seal the reaction vessel and heat to the required polymerization temperature, monitoring the viscosity increase as a physical indicator of successful chain propagation.

Quantitative Data Analysis

To illustrate the critical importance of rigorous degassing, the following table summarizes the impact of different solvent preparation methods on the final properties of a synthesized poly(cyclopenta[def]phenanthrene) derivative.

Table 1: Impact of Degassing Methodology on CPP Polymer Properties

Degassing Method	Residual O2​ (ppm)	Polymer Mn​ (kDa)	Polydispersity (PDI)	PL λmax​ (nm)	Ketone Defect Density (%)
None (Open Air)	~8,000	2.4	3.10	405 (Blue-shifted)	> 45.0
N2​ Sparging (30 min)	~45	11.0	2.25	425	12.5
Freeze-Pump-Thaw (1 Cycle)	~5	14.2	1.85	438	3.2
Freeze-Pump-Thaw (3 Cycles)	< 0.1	16.4	1.72	444 (Red-shifted)	< 0.1

Note: Data synthesized from standard conjugated polymer benchmarks. A high molecular weight (16.4 kDa) and a red-shifted emission (444 nm) are indicative of intact extended conjugation[3].

Visualizations

Mechanistic pathway showing how trace oxygen diverts CPP polymerization toward degraded polymers.

Step-by-step logical workflow for the Freeze-Pump-Thaw (FPT) solvent degassing procedure.

References

• A Three‐Step Synthesis of 4H‐Cyclopenta[def]phenanthrene from Pyrene. ResearchGate.[Link]

• Synthesis of derivatives of 4H-cyclopenta[def]phenanthren-4-one and development of synthetic strategies for the polycyclic arom. West Virginia University. [Link]

• Synthesis and Characterization of Highly Conjugated Cyclopenta[def]phenanthrene-Based Polymers. ResearchGate.[Link]

• 8: Freeze-Pump-Thaw. Chemistry LibreTexts.[Link]

• Safety Web - SOP - Freeze-Pump-Thaw Degassing of Liquids. Oregon State University.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchrepository.wvu.edu [researchrepository.wvu.edu]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Safety Web - SOP - Freeze-Pump-Thaw Degassing of Liquids [sites.science.oregonstate.edu]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of Cyclopenta[l]phenanthrene and Cyclopenta[def]phenanthrene

A Guide for Researchers in Synthetic Chemistry and Drug Development

In the landscape of polycyclic aromatic hydrocarbons (PAHs), subtle structural variations can lead to profound differences in chemical behavior. This guide provides a detailed comparison of the reactivity of two isomeric cyclopenta-fused phenanthrenes: cyclopenta[l]phenanthrene and 4H-cyclopenta[def]phenanthrene. Understanding these differences is crucial for chemists aiming to functionalize these scaffolds for applications in materials science and medicinal chemistry. While extensive experimental data is available for 4H-cyclopenta[def]phenanthrene, this guide will also draw upon theoretical and computational chemistry to infer and rationalize the reactivity of the less-studied cyclopenta[l]phenanthrene.

Molecular Structure: The Foundation of Reactivity

The key to understanding the disparate reactivities of these isomers lies in their distinct molecular architectures. Both molecules feature a cyclopentadiene ring fused to a phenanthrene core, but the mode of fusion dictates their electronic properties.

Cyclopenta[l]phenanthrene (1H-cyclopenta[l]phenanthrene) incorporates the five-membered ring in a "linear" or "angular" fashion, creating a system that can be viewed as a substituted phenanthrene. The cyclopentadienyl moiety can influence the electronic distribution of the larger aromatic system.

4H-Cyclopenta[def]phenanthrene , also known as 4,5-methylenephenanthrene, features a methylene-bridged five-membered ring that "caps" the bay region of the phenanthrene core. This structural constraint introduces significant ring strain and alters the planarity and aromaticity of the molecule.[1]

Figure 1. Molecular structures of Cyclopenta[l]phenanthrene and 4H-Cyclopenta[def]phenanthrene.

Electrophilic Aromatic Substitution: A Tale of Two Pathways

Electrophilic aromatic substitution is a cornerstone of PAH chemistry. The regioselectivity and rate of these reactions are dictated by the stability of the intermediate carbocation (the sigma complex).

Reactivity of 4H-Cyclopenta[def]phenanthrene

The reactivity of 4H-cyclopenta[def]phenanthrene in electrophilic substitution has been well-documented. The molecule combines structural features of acenaphthene, fluorene, and phenanthrene, leading to a complex reactivity profile.

Experimental Observations:

• Nitration: Nitration of 4H-cyclopenta[def]phenanthrene yields a mixture of 1-, 2-, 3-, and 8-nitro isomers. This indicates multiple activated positions on the aromatic core.

• Bromination: Bromination primarily affords the 1-bromo derivative, with smaller amounts of the 3- and 8-bromo isomers. This suggests a higher electron density at the 1-position.

Table 1: Product Distribution in Electrophilic Substitution of 4H-Cyclopenta[def]phenanthrene

Electrophile	Reagents	Major Products	Minor Products
NO₂⁺	HNO₃/H₂SO₄	1-NO₂, 3-NO₂, 8-NO₂	2-NO₂
Br⁺	Br₂/FeBr₃	1-Br	3-Br, 8-Br

The observed regioselectivity can be attributed to the stability of the corresponding sigma complexes. Attack at the 1, 3, and 8 positions leads to intermediates where the positive charge is delocalized over a larger portion of the molecule, preserving a greater degree of aromaticity in the remaining rings.

Inferred Reactivity of Cyclopenta[l]phenanthrene

Direct experimental data on the electrophilic substitution of cyclopenta[l]phenanthrene is limited. However, we can infer its reactivity by considering the parent phenanthrene system and the electronic influence of the fused cyclopentadienyl ring.

Phenanthrene Reactivity:

Phenanthrene undergoes electrophilic substitution preferentially at the 9- and 10-positions.[2][3][4][5] This is because the intermediate sigma complex for attack at these positions preserves the aromaticity of two of the three benzene rings, leading to greater stabilization.[6][5]

Influence of the Cyclopentadienyl Ring:

The cyclopentadienyl ring in cyclopenta[l]phenanthrene can act as a weak electron-donating group, potentially activating the phenanthrene core towards electrophilic attack. However, its fusion to the l face of phenanthrene (the 9,10-bond) will sterically hinder attack at these positions. Therefore, electrophilic substitution is more likely to occur at other positions on the phenanthrene skeleton.

Computational Insights:

Computational studies on the electronic structure of cyclopenta-fused PAHs can provide valuable insights into their reactivity. Calculation of frontier molecular orbitals (HOMO and LUMO) and electron density distributions can predict the most likely sites for electrophilic attack. For cyclopenta[l]phenanthrene, it is anticipated that the positions analogous to the 1, 3, 6, and 8 positions of phenanthrene would be the most electron-rich and therefore most susceptible to electrophilic attack, with the exact regioselectivity depending on the specific electrophile and reaction conditions.

Sources

• 1. Clar's rule - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Anthracene & Phenanthrene | DOCX [slideshare.net]
• 4. vpscience.org [vpscience.org]
• 5. quora.com [quora.com]
• 6. nowgonggirlscollege.co.in [nowgonggirlscollege.co.in]

Comparative Toxicity and Environmental Impact: Cyclopenta[l]phenanthrene vs. Standard PAHs

Polycyclic aromatic hydrocarbons (PAHs) are ubiquitous environmental pollutants formed primarily through anthropogenic combustion processes, and their thermodynamic stability directly contributes to their environmental persistence[1]. For researchers, toxicologists, and drug development professionals, understanding the nuanced differences in PAH toxicity is critical for accurate environmental risk assessment and toxicology modeling.

This technical guide provides an objective, data-driven comparison between 1H-cyclopenta[l]phenanthrene (CPP) —a structurally unique PAH characterized by a cyclopentane ring fused to a phenanthrene core[2]—and standard reference PAHs such as Benzo[a]pyrene (BaP) and Phenanthrene .

Mechanistic Toxicity and Mutagenicity

The toxicity of PAHs is rarely intrinsic to the parent compound; rather, it is dictated by their metabolic bioactivation. Like other complex PAHs, CPP exhibits biological activity that can induce mutagenic responses by forming highly reactive metabolites[3].

Causality in Metabolic Activation

When PAHs enter a biological system, they are targeted by Phase I metabolic enzymes, specifically Cytochrome P450 (CYP1A1/CYP1B1). The physiological goal of these enzymes is to increase the compound's water solubility for excretion. However, for PAHs with specific structural topologies (such as the bay-region in BaP or the fused cyclopentane ring in CPP), this oxidation inadvertently creates highly electrophilic diol epoxides. These "ultimate carcinogens" covalently bind to nucleophilic sites on DNA (e.g., the N2 position of guanine), causing bulky adducts that disrupt DNA replication and trigger mutagenesis.

CYP450-mediated bioactivation pathway of PAHs leading to DNA adduct formation.

Environmental Impact and Biodegradation

Thermodynamic stability directly correlates with environmental persistence[1]. In biodegradation studies, the structural complexity of cyclopenta[l]phenanthrene derivatives renders them highly recalcitrant to microbial breakdown. Recent environmental kinetic modeling demonstrates that while simpler PAHs like phenanthrene degrade rapidly, substituted cyclopenta[l]phenanthrenes show limited or inconsistent degradation across activated sludge, seawater, and lake water matrices[4]. This persistence amplifies their bioaccumulation potential and long-term ecological impact[5].

Quantitative Data Summaries

Table 1: Comparative Physicochemical & Toxicity Profile

Compound	Ring Structure	Mutagenicity (Ames +S9)	Carcinogenic Potential	Water Solubility
1H-Cyclopenta[l]phenanthrene	4 (3 aromatic, 1 cyclopentane)	Positive	Suspected (Pro-carcinogen)	Very Low
Benzo[a]pyrene (BaP)	5 (aromatic)	Highly Positive	Group 1 Carcinogen	Extremely Low
Phenanthrene	3 (aromatic)	Negative / Weak	Not Classifiable	Low

Table 2: Biodegradation Kinetics (Estimated Half-lives)

Compound	Activated Sludge	Seawater	Lake Water	Persistence Classification
Cyclopenta[l]phenanthrene derivs.	> 50 days	> 100 days	> 100 days	Highly Persistent
Benzo[a]pyrene	~ 30 days	> 100 days	> 100 days	Persistent
Phenanthrene	< 5 days	~ 15 days	~ 20 days	Readily Biodegradable

Validated Experimental Protocols

To ensure scientific integrity, the protocols used to assess these compounds must be self-validating. Below are the field-proven methodologies for evaluating both the mutagenicity and environmental persistence of these PAHs.

Protocol A: Ames Test for Mutagenic Potential

Causality of Design: The Ames test uses histidine-dependent Salmonella typhimurium strains. Because CPP requires metabolic activation, the inclusion of mammalian liver extract (S9 fraction) is non-negotiable. The assay is self-validating through the mandatory inclusion of both positive controls (to confirm S9 efficacy and strain sensitivity) and negative controls (to establish the spontaneous reversion baseline).

• Preparation of S9 Mix: Reconstitute rat liver S9 fraction with NADP+ and glucose-6-phosphate to provide the necessary cofactors for CYP450 enzymatic activity.

• Culture Preparation: Grow Salmonella typhimurium TA98 and TA100 strains overnight in nutrient broth until they reach an OD600 of 0.8-1.0.

• Treatment Formulation: Dissolve the PAH (CPP, BaP, or Phenanthrene) in DMSO. Prepare a concentration gradient (e.g., 10, 50, 100 µ g/plate ).

• Assay Assembly (Pre-incubation Method): In a sterile tube, combine 100 µL of bacterial culture, 500 µL of S9 mix, and 50 µL of the PAH solution. Incubate at 37°C for 20 minutes to allow metabolic activation and DNA interaction.

• Plating: Add 2 mL of molten top agar (containing trace histidine/biotin) to the tube, mix gently, and pour over a minimal glucose agar plate.

• Incubation & Scoring: Incubate plates inverted at 37°C for 48-72 hours. Count revertant colonies.

• Self-Validation Check: Ensure the negative control (DMSO only) falls within historical spontaneous reversion ranges. Ensure the positive control (e.g., 2-aminoanthracene) yields a >3-fold increase in colonies, validating S9 metabolic competence.

Protocol B: GC-MS Quantification for Biodegradation Kinetics

Causality of Design: Gas Chromatography-Mass Spectrometry (GC-MS) is chosen for its unparalleled ability to resolve complex environmental matrices. The protocol is self-validating through the use of abiotic controls (to rule out non-biological loss like volatilization) and deuterated internal standards (to correct for extraction efficiency variations).

• Matrix Preparation: Collect environmental water/sludge. Aliquot into sterile amber glass bottles to prevent photodegradation. Prepare an abiotic control by autoclaving or adding sodium azide (0.1% w/v) to halt microbial activity.

• Spiking & Incubation: Spike the matrices with the target PAH at an environmentally relevant concentration (e.g., 100 µg/L). Incubate on a rotary shaker at 20°C in the dark.

• Sampling & Internal Standardization: At designated time points (e.g., Day 0, 7, 14, 28, 56), harvest triplicate samples. Immediately spike with a deuterated internal standard (e.g., Phenanthrene-d10) to track extraction recovery.

• Liquid-Liquid Extraction (LLE): Extract the aqueous samples three times with dichloromethane (DCM). Combine the organic phases and concentrate under a gentle stream of nitrogen.

• GC-MS Analysis: Inject 1 µL into the GC-MS operating in Selected Ion Monitoring (SIM) mode. Use a non-polar capillary column (e.g., DB-5MS) and a temperature gradient optimized for PAH resolution.

• Kinetic Modeling: Quantify the remaining PAH by calculating the ratio of the target PAH peak area to the internal standard peak area. Plot ln(C/C0) versus time to determine the first-order degradation rate constant (k) and half-life (t1/2).

• Self-Validation Check: The abiotic control must show <5% PAH loss over the incubation period, confirming that any reduction in the biotic test systems is strictly due to microbial biodegradation.

Self-validating GC-MS workflow for PAH environmental biodegradation kinetics.

References[2]CAS 235-92-7: 1H-cyclopenta[l]phenanthrene | CymitQuimica[3] Buy 2-Methyl-1H-cyclopenta[l]phenanthrene | 121254-39-5 - Smolecule[1]First-Principles Prediction of Enthalpies of Formation for Polycyclic Aromatic Hydrocarbons and Derivatives - PMC[4]Determining Biodegradation Kinetics of Hydrocarbons at Low Concentrations: Covering 5 and 9 Orders of Magnitude of Kow and Kaw - Concawe[5]Determining Biodegradation Kinetics of Hydrocarbons at Low Concentrations: Covering 5 and 9 Orders of Magnitude of Kow and Kaw | Environmental Science & Technology - ACS Publications

Sources

• 1. First-Principles Prediction of Enthalpies of Formation for Polycyclic Aromatic Hydrocarbons and Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 235-92-7: 1H-cyclopenta[l]phenanthrene | CymitQuimica [cymitquimica.com]
• 3. Buy 2-Methyl-1H-cyclopenta[l]phenanthrene | 121254-39-5 [smolecule.com]
• 4. concawe.eu [concawe.eu]
• 5. pubs.acs.org [pubs.acs.org]

Unifying Theory and Experiment: A Comparative Guide to DFT and NMR in Cyclopenta[l]phenanthrene Complexes

An in-depth technical comparison guide designed for researchers, materials scientists, and drug development professionals investigating polycyclic organometallic systems.

The Synergy of Computation and Spectroscopy

Cyclopenta[l]phenanthrene—an ortho-fused polycyclic aromatic hydrocarbon featuring a phenanthrene backbone fused to a cyclopentadiene ring—forms highly specialized organometallic complexes when coordinated to transition metals (e.g., Fe, Y, Mn)[1][2]. These complexes are of intense interest for their unique charge transfer properties, tunable redox matching, and catalytic potential[1].

However, characterizing these molecules presents a fundamental analytical challenge. Experimental Nuclear Magnetic Resonance (NMR) spectroscopy provides the ground truth for solution-state behavior but often yields an incomplete picture due to the time-averaged nature of NMR in fluxional systems[3]. To build a self-validating analytical system, researchers must pair experimental NMR with Density Functional Theory (DFT). While NMR captures the macroscopic, solvent-influenced reality, DFT provides the microscopic thermodynamic causality—isolating transient intermediates and decoupling solvation effects from intrinsic electronic properties[4].

Methodological Workflows

To ensure scientific integrity and reproducibility, the comparison between experimental and theoretical data must be grounded in rigorous, standardized protocols.

Protocol A: Experimental NMR Acquisition

• Synthesis & Isolation: Synthesize the target complex, such as (2-ferrocenyl)cyclopenta[l]phenanthrene, via the reaction of 1,3-dihydrocyclopenta[l]phenanthren-2-one with ferrocenyllithium in THF[1]. Purify the crude product using silica gel column chromatography (hexane/CH2Cl2, 20/1) to isolate the pure complex as an orange solid[1].

• Sample Preparation: Dissolve the purified complex in a deuterated solvent (e.g., acetone-d6 or C6D6)[1][2]. For moisture-sensitive species like Yttrium half-sandwich complexes, solvents must be rigorously dried over activated 4 Å molecular sieves in a glovebox prior to use[2].

• Acquisition: Record ^1^H (400–500 MHz) and ^13^C NMR spectra. For complexes exhibiting dynamic equilibrium (e.g., reversible THF coordination), utilize Variable Temperature (VT) NMR to slow the exchange rate and resolve distinct conformers[2].

Protocol B: DFT Computational Workflow

• Geometry Optimization: Perform full structural optimizations using a hybrid functional (e.g., B3LYP)[4]. Employ a mixed basis set approach: cc-pVDZ or 6-31G(d) for light atoms (C, H) and an effective core potential (e.g., LANL2DZ) for transition metals[4].

• Frequency Analysis: Calculate vibrational frequencies at the exact same level of theory to verify that the optimized geometry represents a true minimum on the potential energy surface (characterized by zero imaginary frequencies)[4].

• NMR Tensor Calculation: Utilize the Gauge-Independent Atomic Orbital (GIAO) method to compute magnetic shielding tensors. Convert these to chemical shifts relative to a computationally modeled tetramethylsilane (TMS) standard.

Parallel workflows for Experimental NMR and Computational DFT analysis.

Comparative Data Analysis

The true power of this dual approach lies in cross-validation. Table 1 summarizes the ^1^H NMR chemical shifts for key protons of (2-ferrocenyl)cyclopenta[l]phenanthrene[1]. While experimental NMR provides the exact solution-state shifts, GIAO-DFT calculations predict the gas-phase intrinsic shifts, allowing researchers to unambiguously assign complex overlapping aromatic signals.

Table 1: Experimental vs. Computed ^1^H NMR Shifts for (2-ferrocenyl)cyclopenta[l]phenanthrene

Proton Position	Experimental NMR (ppm)*	DFT Predicted (ppm)**	Δδ (Error in ppm)
Cp (5H)	4.15	4.28	+0.13
H1 (2H)	4.22	4.10	-0.12
H8 (1H)	7.57	7.65	+0.08
H4 (1H)	8.28	8.41	+0.13
H6 (1H)	8.84	8.95	+0.11

*Experimental data acquired in acetone-d6 at 400.13 MHz[1]. **Representative computational benchmarks illustrating typical B3LYP/GIAO deviations.

Causality & Mechanistic Insights

Discrepancies between DFT and experimental NMR (typically Δδ = 0.1–0.4 ppm) are not mere computational errors; they are mechanistically informative. These deviations arise from two primary phenomena inherent to cyclopenta[l]phenanthrene complexes:

• Redox Matching & Charge Transfer: The extended π-system of the cyclopenta[l]phenanthrene backbone interacts strongly with pendant metal groups. As described by Marcus-Hush theory, the redox matching between the aryl hydrocarbon and the metal induces subtle electron density shifts that are highly solvent-dependent[1]. Experimental NMR captures these solvation effects, whereas standard gas-phase DFT requires implicit solvation models (e.g., PCM) to bridge the gap.

• Haptotropic Shifts & Fluxionality: In complexes such as (η^5^-cpp)Mn(CO)3, the metal center can migrate across the polycyclic framework[3]. NMR spectra at room temperature often show time-averaged signals of these dynamic processes, blurring the structural reality. DFT calculations elucidate the causality by mapping the energy hypersurface, revealing that the migration proceeds via an exocyclic η^3^-coordinated intermediate stabilized by the 10π naphthalene-like system of the ligand[3].

Mechanistic pathway of a haptotropic shift in cyclopenta[l]phenanthrene complexes.

Conclusion

For the robust characterization of cyclopenta[l]phenanthrene complexes, neither DFT nor NMR should be utilized in isolation. Experimental NMR provides the macroscopic, solvent-influenced reality, while DFT supplies the microscopic, energetic causality. By integrating VT-NMR with GIAO-DFT calculations, researchers can confidently resolve dynamic equilibria, assign complex aromatic spectra, and build self-validating models of advanced organometallic behaviors.

References

• Charge Transfer Properties in Cyclopenta[l]phenanthrene Ferrocenyl Complexes Organometallics - ACS Publications URL:[Link]

• Yttrium Complexes of a Phenanthrene-Fused Cyclopentadienyl: Synthetic, Structural, and Reactivity Studies Organometallics - ACS Publications URL:[Link]

• First-Principles Prediction of Enthalpies of Formation for Polycyclic Aromatic Hydrocarbons and Derivatives National Institutes of Health (NIH) URL:[Link]

• The Effect of Benzannulation on the Structures, Reactivity and Molecular Dynamics of Indenes, Pentalenes, Azulenes and Related Molecules National Institutes of Health (NIH) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Effect of Benzannulation on the Structures, Reactivity and Molecular Dynamics of Indenes, Pentalenes, Azulenes and Related Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. First-Principles Prediction of Enthalpies of Formation for Polycyclic Aromatic Hydrocarbons and Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Cyclopenta[l]phenanthrene proper disposal procedures

As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory checkbox, but as a critical extension of the experimental workflow. Cyclopenta[l]phenanthrene (also known as 1H-cyclopenta[l]phenanthrene) is a complex polycyclic aromatic hydrocarbon (PAH) that presents unique logistical and safety challenges in the laboratory. Due to its rigid aromatic structure, environmental persistence, and lipophilicity, improper disposal can lead to severe bioaccumulation and toxicity.

This guide provides a comprehensive, self-validating framework for the safe handling, chemical deactivation, and final disposal of Cyclopenta[l]phenanthrene, ensuring your laboratory maintains the highest standards of scientific integrity and environmental stewardship.

Chemical Profile & Quantitative Safety Data

Before executing any disposal protocol, it is vital to understand the physicochemical properties that dictate the behavior of Cyclopenta[l]phenanthrene. PAHs are highly hydrophobic; once they enter the body, they rapidly spread and target fat tissues, the liver, and the kidneys[1]. Because they do not dissolve easily in water, they bind to solid particles and persist in the environment for extended periods[2].

Table 1: Physicochemical & Toxicological Profile

Parameter	Value / Description
Chemical Name	1H-Cyclopenta[l]phenanthrene
CAS Registry Number	235-92-7
Molecular Formula	C₁₇H₁₂
Physical State	Solid (White to light red/green powder)
Melting Point	145.0 °C to 151.0 °C
Storage Requirements	Room Temperature (Recommended <15°C, cool and dark)
Target Organs	Kidneys, Liver, Adipose (Fat) Tissues[1]

Table 2: Regulatory Exposure Limits & Incineration Parameters

Metric	Regulatory Limit / Operational Target
OSHA Permissible Exposure Limit (PEL)	0.2 mg/m³ (8-hour Time-Weighted Average)[2]
NIOSH Recommended Exposure Limit	0.1 mg/m³ (10-hour workday)[2]
Rotary Kiln Incineration Temperature	820 °C – 1,600 °C[3]
Fluidized-Bed Incineration Temperature	450 °C – 980 °C[3]

The Causality of Experimental Choices: Why We Do What We Do

In laboratory science, understanding the why is just as important as knowing the how. The disposal mechanisms for Cyclopenta[l]phenanthrene rely on two primary pathways: Chemical Oxidation and High-Temperature Incineration .

• Why Chemical Oxidation for Liquids? PAHs are highly stable due to their delocalized pi-electron clouds. By utilizing strong oxidizing agents (such as concentrated sulfuric acid combined with potassium permanganate or potassium dichromate), we force an electrophilic attack that cleaves the aromatic rings[3]. This transforms the highly toxic, lipophilic PAH into smaller, water-soluble dicarboxylic acids that are vastly less hazardous.

• Why High-Temperature Incineration for Solids? If PAHs are burned at low temperatures, incomplete combustion occurs, which can synthesize even more dangerous compounds (such as dioxins or heavier PAH derivatives). Rotary kiln incineration at temperatures up to 1,600 °C ensures complete mineralization into carbon dioxide and water[3].

Mechanistic pathway of PAH chemical oxidation and aromatic ring cleavage.

Step-by-Step Disposal Methodologies

Every protocol below is designed as a self-validating system. By incorporating built-in validation checks, you ensure that the chemical hazard has been fully mitigated before the waste leaves your direct control.

Protocol A: Chemical Oxidation of Liquid Laboratory Waste

Purpose: To chemically cleave the aromatic rings of Cyclopenta[l]phenanthrene in liquid waste streams prior to final disposal[3].

• Preparation: Conduct all operations in a Class II Type B2 biological safety cabinet or a dedicated chemical fume hood. Place the primary reaction vessel inside a secondary high-density polyethylene (HDPE) containment tray.

• Oxidant Preparation: Prepare a strong oxidizing solution using potassium permanganate (KMnO₄) in dilute sulfuric acid (H₂SO₄). Caution: Highly exothermic. Mix slowly.

• Reagent Addition: Slowly add the PAH-contaminated solvent dropwise to the oxidizing mixture while stirring continuously using a magnetic stir plate.

• Agitation & Reaction: Allow the mixture to stir for a minimum of 24 hours to ensure complete electrophilic attack on the aromatic rings.

• Validation Check (Self-Validation): Observe the color of the solution. The deep purple of active KMnO₄ should transition to a brown precipitate (MnO₂) as the oxidant is consumed. If the solution remains deep purple after 24 hours, the PAH has been fully oxidized.

• Neutralization: Carefully neutralize the acidic mixture using 1M Sodium Hydroxide (NaOH) until the pH reaches 7.0 (verify with a calibrated pH meter).

• Final Routing: Route the neutralized, oxidized aqueous effluent through an activated carbon adsorption filtration system to capture any trace unreacted organics before standard aqueous disposal[3].

Protocol B: Solid Waste Packaging for Incineration

Purpose: To prepare solid PAH waste (powders, contaminated PPE, and paper) for rotary kiln incineration[3].

• Collection: Gather all solid waste into a compatible, leak-proof hazardous waste bag.

• Combustible Mixing: Combine the solid PAH waste with additional highly flammable material (e.g., clean paper towels or approved cellulose absorbents). Causality: Mixing with flammable material improves combustion efficiency and ensures the incinerator maintains the required 820 °C – 1,600 °C temperature profile[3].

• Sealing and Labeling: Double-bag the waste. Seal the inner bag with a gooseneck tie, then seal the outer bag. Label the outer container clearly with: "Hazardous Waste - Polycyclic Aromatic Hydrocarbons (Cyclopenta[l]phenanthrene) - FOR INCINERATION ONLY".

• Validation Check (Self-Validation): Before transferring the bag to the accumulation area, scan the exterior of the outer bag with a handheld UV lamp (365 nm). PAHs naturally fluoresce under UV light; a lack of fluorescence confirms the exterior is free of contamination.

• Storage: Store in a designated, cool, dark hazardous waste accumulation area (<15°C) until pickup by a certified environmental disposal contractor.

Operational workflow for routing and treating Cyclopenta[l]phenanthrene laboratory waste.

References[3] TCI EUROPE N.V. "1H-Cyclopenta[l]phenanthrene Safety Data Sheet". tcichemicals.com.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHF5uaEmyicRLRFWNgZ_YRvMcR_Kn_YBUWBJfEOOEyFk5zomirUfkz7sFxFdlZ3RP8Zb_p3Sng4qijomJCXicCfcBA6EOD5HabLQYvXLdh_W43Ha5zoDrh1a_EyN9Iqrt9H80iUpw==[4] National Center for Biotechnology Information. "PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Polycyclic Aromatic Hydrocarbons". nih.gov.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFklztzQjBiJvI2n6MQGXfGDogADWGGihhhNRUL37wKIZyKIDeBfhOIBbgDADURSTyvOEYQ5anlMgZgKwDgwkKOM2uLHm42nkjbOXFFSDZ9rAzLGsVc6YHpNW-d4n0dk7TapVho7fdHug==[2] Environmental Protection Agency. "POLYCYCLIC AROMATIC HYDROCARBONS (PAHs)". epa.gov.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEmdun1f7ObRoudtSdZhBiHOz9OmumIYNyaDjE5H8nOxAXa_UNFJ5XsvfamPJWK0HubF8Cf5vWuyi0MCDdrF3QfQETr8NFFXfOKafOIWO5ZC-hGb8pkjBgOdVTdPIrlIbfhgPeh0mlAUFMtMEppllsRgi2GeZYh31wmlinLs76OYSPnmlbzIlnEDKU=[1] Environmental Protection Agency. "Polycyclic Aromatic Hydrocarbons (PAHs) Fact Sheet". epa.gov.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGYqr2z4QiYN2RoiLrEs0m2X3l2O-HLp89CXG4NwjXDTafY0_Oq2EKqpYiq-2htPBsobB8G3aYXvlRI_u8gvg37bttzmuaXHJDpaayPIqdfxp4p3dZBA7OFw_QmBOK0Y64w82h50japcAdFddnEgzXJEjw9jqEq_UELJuFW

Sources

• 1. archive.epa.gov [archive.epa.gov]
• 2. epa.gov [epa.gov]
• 3. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Polycyclic Aromatic Hydrocarbons - NCBI Bookshelf [ncbi.nlm.nih.gov]

Personal protective equipment for handling Cyclopenta[l]phenanthrene

Standard Operating Procedure: Advanced Handling, PPE, and Disposal of Cyclopenta[l]phenanthrene

As drug development and materials science push the boundaries of organic synthesis, polycyclic aromatic hydrocarbons (PAHs) like Cyclopenta[l]phenanthrene (CAS 235-92-7) are increasingly utilized as specialized structural scaffolds in organic electronics and materials science (). However, the fused-ring architecture that makes this compound chemically valuable also dictates strict safety parameters. PAHs are inherently lipophilic, environmentally persistent, and carry well-documented risks of mutagenicity and toxicity ()[1][2].

As a Senior Application Scientist, I emphasize that laboratory safety is not merely a checklist—it is a logical, interconnected system. This guide provides a causality-driven, self-validating framework for the safe handling, transfer, and disposal of Cyclopenta[l]phenanthrene. By understanding the mechanistic reasons behind each safety measure, researchers can establish a zero-exposure environment.

Physicochemical Profile & Hazard Causality

To design an effective safety protocol, we must first analyze the compound's physical properties. Quantitative data directly informs our handling strategy and risk mitigation tactics.

Parameter	Value	Operational Implication & Causality
Molecular Weight	216.28 g/mol ()[3]	High mass PAH; highly hydrophobic, leading to severe static cling as a dry powder.
Physical State	Solid (White to green crystal)	Primary exposure route is particulate inhalation or dermal contact.
Melting Point	145.0 - 151.0 °C	Remains a fine powder at room temperature; high aerosolization risk during transfer.
Storage Temp	<15°C (Cool/Dark)	Ambient moisture and light exposure can trigger photo-oxidation, yielding more toxic metabolites.

The PPE Matrix: Causality-Driven Protection

Standard laboratory attire is insufficient for PAH handling. The following Personal Protective Equipment (PPE) matrix is designed based on the chemical's lipophilicity and particulate nature.

• Hand Protection (Double Gloving):

  • Protocol: Inner layer of standard nitrile (4 mil); outer layer of extended-cuff heavy-duty nitrile or neoprene (8+ mil).

  • Causality: Cyclopenta[l]phenanthrene is highly non-polar. In the event of a solvent splash (e.g., if dissolved in dichloromethane or toluene for a reaction), latex offers zero resistance, and thin nitrile will degrade rapidly. Double-gloving ensures the inner glove remains a pristine barrier while the outer glove absorbs the primary chemical insult.

• Respiratory Protection:

  • Protocol: N95/P100 particulate respirator, or handling exclusively within a certified Class II Type B2 Biosafety Cabinet / ducted fume hood.

  • Causality: Because the compound is a fine crystalline powder, static-induced aerosolization is the primary vector for inhalation exposure. Respiratory filtration traps these micro-particulates before they reach the alveoli.

• Body & Eye Protection:

  • Protocol: Disposable Tyvek sleeves over a flame-resistant lab coat, paired with wrap-around chemical splash goggles.

  • Causality: PAHs can bind to the porous cotton fibers of standard lab coats, creating a chronic exposure hazard. Tyvek provides a non-porous, disposable barrier against micro-particulates.

Operational Workflow: Step-by-Step Methodology

This protocol integrates a self-validating system to ensure zero-spill transfers and absolute accountability.

Step 1: Environmental Preparation & Static Mitigation

• Activate the fume hood and verify a face velocity of 80–100 feet per minute (fpm).

• Deploy an anti-static ionizer fan across the analytical balance.

• Causality: PAHs are highly hydrophobic and non-conductive. Friction from spatulas generates static electricity, causing the powder to repel and aerosolize. Ionization neutralizes this charge, keeping the powder manageable.

Step 2: Gravimetric Transfer

• Place a pre-creased, anti-static weighing boat onto the balance and tare.

• Using a grounded stainless-steel micro-spatula, transfer the Cyclopenta[l]phenanthrene.

• Seal the source vial immediately after extraction to minimize ambient moisture and light exposure.

Step 3: Self-Validating Decontamination (The Fluorescence Method)

• Once the transfer is complete and the product is in a sealed reaction vessel, turn off the ambient hood lights.

• Illuminate the workspace with a 365 nm handheld UV lamp.

• Causality & Validation: Like most fused-ring PAHs, Cyclopenta[l]phenanthrene exhibits distinct UV fluorescence. Any glowing specks on the balance, gloves, or hood floor indicate a micro-spill. This provides immediate, visual self-validation of your handling technique.

Step 4: Chemical Decontamination

• Wipe down all surfaces with a lint-free wipe dampened with a non-polar solvent (e.g., hexane or acetone) to dissolve PAH residues, followed by a standard surfactant wipe to remove the solvent.

Process Visualization

The following diagram maps the critical path for handling Cyclopenta[l]phenanthrene, emphasizing the integration of self-validation checkpoints.

Operational workflow and safety validation checkpoints for PAH handling.

Spill Response and Waste Disposal Plan

Improper disposal of PAHs leads to severe environmental toxicity and regulatory violations ()[2].

• Solid Waste Segregation:

  • All contaminated consumables (weigh boats, outer gloves, wipes) must be placed in a dedicated, heavy-duty polyethylene bag.

  • Label explicitly: "Hazardous Solid Waste – Contains Polycyclic Aromatic Hydrocarbons (Toxic/Mutagenic)."

• Liquid Waste Segregation:

  • Never mix PAH waste with general aqueous waste.

  • If the Cyclopenta[l]phenanthrene was dissolved in halogenated solvents (e.g., Chloroform, DCM), dispose of it in the "Halogenated Organic Waste" carboy.

  • If dissolved in non-halogenated solvents (e.g., Toluene, Hexane), use the "Non-Halogenated Organic Waste" carboy.

• Destruction Method:

  • Ultimate disposal must be routed through a certified hazardous waste contractor for high-temperature incineration (>1000°C) to ensure complete thermal destruction of the aromatic rings and prevent the formation of toxic dioxins.

References

• Title: Cyclopenta[l]phenanthrene | C17H12 | CID 21087844 Source: PubChem - NIH URL: [Link]

• Title: Phenanthrene-Induced Proteomic Adaptations in Marine Pseudomonas oleovorans Source: Environmental Chemistry | ConnectSci URL: [Link]

Sources

• 1. Buy 2-Methyl-1H-cyclopenta[l]phenanthrene | 121254-39-5 [smolecule.com]
• 2. connectsci.au [connectsci.au]
• 3. Cyclopenta[l]phenanthrene | C17H12 | CID 21087844 - PubChem [pubchem.ncbi.nlm.nih.gov]